Fosinoprilat-d5 Sodium Salt

Core Science & Biosynthesis

Fosinoprilat-d5 Sodium Salt: Physicochemical Properties and Bioanalytical Applications in Pharmacokinetics

Executive Summary

Fosinoprilat-d5 sodium salt is the stable, deuterium-labeled analog of fosinoprilat, the pharmacologically active diacid metabolite of the prodrug fosinopril. In the realm of drug development and clinical pharmacokinetics, accurate quantification of active metabolites in complex biological matrices (such as human plasma or serum) is paramount. Fosinoprilat-d5 serves as the gold-standard Stable Isotope-Labeled Internal Standard (SIL-IS) in Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) workflows.

This technical guide explores the physicochemical properties of Fosinoprilat-d5 sodium salt, its pharmacological context, and the mechanistic rationale behind its use in self-validating bioanalytical protocols.

Physicochemical Profiling

The structural integrity and solubility profile of an internal standard dictate its utility in reverse-phase chromatography and electrospray ionization (ESI). Fosinoprilat is a phosphinic acid-containing N-acyl derivative of (4S)-cyclohexyl-L-proline[1]. The sodium salt formulation of Fosinoprilat-d5 is specifically engineered to enhance aqueous solubility, allowing for seamless integration into biological sample matrices without precipitation[2].

The incorporation of five deuterium atoms on the phenyl ring provides a +5 Da mass shift. This mass differential is critical: it is large enough to prevent isotopic cross-talk (where the natural heavy isotopes of the unlabeled analyte interfere with the IS signal) while maintaining identical chromatographic retention times.

Table 1: Quantitative Physicochemical Properties

Property	Value
Chemical Name	(4S)-4-Cyclohexyl-1-[2-[hydroxy(4-phenyl-d5-butyl)phosphinyl]acetyl]-L-proline Sodium Salt
CAS Number	1217522-63-8[2]
Molecular Formula	C₂₃H₂₈D₅NNaO₇P[3]
Molecular Weight	462.51 g/mol [2]
Isotopic Purity	≥99% deuterated forms
Appearance	White to off-white crystalline solid[1]
Solubility	Soluble in Water, Methanol, and DMSO

Pharmacological Context: The ACE Inhibition Pathway

To understand the bioanalytical requirements for Fosinoprilat, one must understand its generation in vivo. Fosinopril is administered as an ester prodrug to enhance oral bioavailability. Once absorbed, it undergoes rapid and extensive hydrolysis by hepatic and gastrointestinal esterases to form the active diacid, fosinoprilat[4].

Fosinoprilat competitively binds to the Angiotensin-Converting Enzyme (ACE), blocking the conversion of the inactive decapeptide Angiotensin I into the potent vasoconstrictor Angiotensin II. This mechanism reduces arterial pressure and is a cornerstone treatment for hypertension and congestive heart failure[1].

Fig 1: Pharmacological pathway of Fosinoprilat inhibiting Angiotensin-Converting Enzyme (ACE).

Bioanalytical Application: LC-MS/MS Methodology

In pharmacokinetic (PK) studies, quantifying both the prodrug (fosinopril) and the active metabolite (fosinoprilat) simultaneously is required to determine the drug's absorption and conversion rates[4]. Fosinoprilat-d5 acts as a self-validating control in these assays. Because it shares the exact physicochemical properties of the target analyte, it experiences identical extraction recoveries and identical matrix-induced ion suppression/enhancement in the mass spectrometer's source.

Step-by-Step LC-MS/MS Protocol

• Sample Aliquoting & Acidification (Critical Step): Transfer 100 µL of human plasma into a microcentrifuge tube. Immediately add 10 µL of a dilute acid stabilizer (e.g., 0.5 M HCl). Causality: This quenches endogenous esterase activity, preventing the ex-vivo hydrolysis of fosinopril into fosinoprilat, which would otherwise artificially skew the PK data[5].

• SIL-IS Spiking: Spike the sample with 10 µL of Fosinoprilat-d5 working solution (e.g., 500 ng/mL in 50% methanol). Vortex for 30 seconds to ensure homogeneous matrix integration.

• Liquid-Liquid Extraction (LLE): Add 1.0 mL of an organic extraction solvent (e.g., methyl tert-butyl ether / dichloromethane). Vortex vigorously for 5 minutes, then centrifuge at 10,000 x g for 10 minutes to separate the aqueous and organic layers[4].

• Evaporation & Reconstitution: Transfer the upper organic layer to a clean plate and evaporate to dryness under a gentle stream of nitrogen at 40°C. Reconstitute the residue in 100 µL of the LC mobile phase (e.g., Acetonitrile:Water with 0.1% Formic Acid).

• UHPLC Separation: Inject 5 µL onto a reverse-phase C8 or C18 column[4]. Utilize a gradient elution to separate the analytes from residual endogenous phospholipids.

• ESI-MS/MS Detection: Operate the mass spectrometer in positive Electrospray Ionization (ESI+) mode using Selected Reaction Monitoring (SRM). Monitor the precursor-to-product ion transitions:

  • Fosinoprilat: m/z 434 → m/z 237[5]

  • Fosinoprilat-d5 (IS): m/z 439 → m/z 242 (or corresponding deuterated fragment).

Fig 2: Self-validating LC-MS/MS bioanalytical workflow using Fosinoprilat-d5 as an internal standard.

Mechanistic Insights in Sample Preparation (E-E-A-T)

As an application scientist, it is vital to understand why specific sample preparation techniques are chosen over others. The simultaneous extraction of fosinopril and fosinoprilat presents a unique chemical conflict that must be resolved through precise protocol design.

The Acidification vs. Instrument Integrity Conflict: As established, acidification is mandatory to inhibit esterases[5]. However, introducing strong acids (like HCl or H₃PO₄) directly into an LC-MS/MS system is catastrophic. Acidic buildup degrades the stationary phase of the UHPLC column and severely corrodes the mass spectrometer's delicate ESI capillary.

Why PPT is Inadequate: Standard Protein Precipitation (PPT) using cold acetonitrile or methanol is the fastest sample preparation method. However, PPT merely crashes out proteins; it leaves the acid stabilizer completely dissolved in the supernatant. Injecting a PPT supernatant from an acidified sample will destroy the analytical instrumentation over a single batch run.

The LLE / SPE Solution: To resolve this, Liquid-Liquid Extraction (LLE) or Solid-Phase Extraction (SPE) must be employed[5]. These techniques selectively partition the target analytes (Fosinopril, Fosinoprilat, and Fosinoprilat-d5) into an organic phase or onto a sorbent bed, while the destructive acid stabilizer is washed away with the aqueous waste. By utilizing Fosinoprilat-d5 as the internal standard, any fractional loss of the analyte during this rigorous extraction process is perfectly mirrored by the IS, ensuring the final calculated concentration remains absolutely accurate and self-validating.

References

• Pharmaffiliates. "Fosinoprilat-d5 Sodium Salt - Product Specifications." Pharmaffiliates Catalogue. URL:[Link]

• PubMed / National Institutes of Health. "Development and validation of liquid chromatography-tandem mass spectrometric method for simultaneous determination of fosinopril and its active metabolite fosinoprilat in human plasma." J Chromatogr B Analyt Technol Biomed Life Sci. (2007). URL:[Link]

• ResearchGate. "Development and validation of LC-MS/MS method for fosinopril and fosinoprilat." Full Text Mechanistic Analysis. URL:[Link]

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• 5. researchgate.net [researchgate.net]

Fosinoprilat-d5 Sodium Salt CAS number and molecular formula

Title: The Definitive Guide to Fosinoprilat-d5 Sodium Salt: Physicochemical Properties, Mechanistic Action, and Bioanalytical Workflows

Abstract: In the realm of pharmacokinetic (PK) profiling and therapeutic drug monitoring (TDM), the precision of liquid chromatography-tandem mass spectrometry (LC-MS/MS) relies fundamentally on the integrity of internal standards (IS). This whitepaper provides a comprehensive technical analysis of Fosinoprilat-d5 Sodium Salt, the premier stable isotope-labeled standard for quantifying Fosinoprilat. We explore its structural parameters, chemical identifiers (CAS and Molecular Formula), the pharmacological context of its unlabeled counterpart, and field-proven methodologies for its application in high-throughput bioanalysis.

Physicochemical Identification & Structural Integrity

Fosinoprilat is the active, phosphinic acid-containing metabolite of the prodrug fosinopril, a potent Angiotensin-Converting Enzyme (ACE) inhibitor[1]. In bioanalytical assays, distinguishing the endogenous baseline or matrix interference from the target analyte requires a mass-shifted internal standard. Fosinoprilat-d5 Sodium Salt serves this exact purpose.

The incorporation of five deuterium atoms (d5) onto the phenyl ring of the fosinoprilat molecule provides a +5 Da mass shift. This specific labeling site is chosen because the aromatic protons are highly resistant to hydrogen-deuterium (H/D) exchange in aqueous matrices and acidic mobile phases, ensuring the isotopic purity remains stable throughout sample preparation and ionization. The sodium salt form is synthesized to enhance aqueous solubility and shelf-life stability compared to the highly hygroscopic free acid[1].

Quantitative Data: Chemical Identifiers

Parameter	Specification	Causality / Scientific Rationale
Primary CAS Number	1217522-63-8[2]	Unique registry identifier for the specific d5-labeled sodium salt stereoisomer.
Alternative CAS Number	1217513-43-3[3]	Frequently cited in alternative catalogs due to variations in hydration state registrations.
Molecular Formula	C₂₃H₂₈D₅NNaO₇P[2][3]	Reflects the substitution of 5 protium atoms with deuterium, plus the sodium cation.
Molecular Weight	462.51 g/mol [2][3]	+5 Da shift from unlabeled Fosinoprilat sodium salt, preventing isotopic cross-talk in MS/MS.
Ionization Precursor (Free Acid)	~441.5 m/z [M+H]⁺	In ESI+, the sodium salt dissociates, and the free acid is protonated for MRM detection.

Pharmacological Context: The ACE Inhibition Pathway

To understand the necessity of quantifying Fosinoprilat, one must understand its target. Fosinoprilat competitively binds to the zinc-containing active site of the Angiotensin-Converting Enzyme (ACE)[1]. By blocking ACE, Fosinoprilat prevents the cleavage of the decapeptide Angiotensin I into the octapeptide Angiotensin II.

Angiotensin II is a potent vasoconstrictor and a primary trigger for aldosterone secretion. By inhibiting its formation, Fosinoprilat lowers blood pressure and reduces cardiac afterload. Accurate quantification of Fosinoprilat in plasma using the d5 internal standard allows researchers to correlate drug concentration with the degree of RAAS (Renin-Angiotensin-Aldosterone System) suppression.

Graphviz Diagram 1: Fosinoprilat mechanism of action within the RAAS pathway.

Bioanalytical Workflow: LC-MS/MS Method Development

When developing an LC-MS/MS method for Fosinoprilat, the primary challenge is matrix effect (ion suppression) caused by endogenous plasma phospholipids. To mitigate this, we utilize Solid-Phase Extraction (SPE) rather than simple protein precipitation. Fosinoprilat-d5 Sodium Salt is spiked into the matrix at the very beginning of the protocol. Because the d5 IS shares identical physicochemical properties (extraction recovery, chromatographic retention time, and ionization efficiency) with the unlabeled analyte, it perfectly corrects for any analyte loss or ion suppression during the workflow.

Step-by-Step Protocol: Solid-Phase Extraction & Quantification

Phase 1: Sample Preparation & IS Spiking

• Aliquot: Transfer 100 µL of human plasma into a 96-well plate.

• IS Addition: Add 10 µL of Fosinoprilat-d5 working solution (e.g., 500 ng/mL in 50% Methanol). Causality: Spiking early ensures the IS undergoes the exact same matrix interactions and extraction losses as the endogenous analyte, creating a self-validating recovery ratio.

• Acidification: Add 100 µL of 2% Formic Acid in water. Causality: Fosinoprilat contains a phosphinic acid and a carboxylic acid group. Acidifying the matrix suppresses ionization of these functional groups, neutralizing the molecule to enhance its affinity for the hydrophobic SPE sorbent.

Phase 2: Solid-Phase Extraction (SPE) 4. Conditioning: Pass 1 mL Methanol, followed by 1 mL Water through a Mixed-Mode Anion Exchange (MAX) SPE cartridge. 5. Loading: Load the acidified plasma sample onto the cartridge. 6. Washing: Wash with 1 mL of 5% Methanol in water to remove hydrophilic interferences, followed by 1 mL of Hexane to remove neutral lipids. 7. Elution: Elute the analytes using 500 µL of Methanol containing 2% Ammonium Hydroxide. Causality: The basic pH ionizes the acidic groups of Fosinoprilat, breaking its retention on the sorbent and allowing it to elute cleanly. 8. Evaporation & Reconstitution: Evaporate the eluate under a gentle stream of nitrogen at 40°C. Reconstitute in 100 µL of Mobile Phase A (0.1% Formic Acid in Water).

Phase 3: LC-MS/MS Analysis 9. Chromatography: Inject 5 µL onto a C18 column (e.g., 50 x 2.1 mm, 1.7 µm). Use a gradient elution from 10% to 90% Mobile Phase B (Acetonitrile with 0.1% Formic Acid) over 3 minutes. 10. Detection: Operate the mass spectrometer in Electrospray Ionization positive mode (ESI+). Monitor the specific Multiple Reaction Monitoring (MRM) transitions.

Graphviz Diagram 2: Step-by-step LC-MS/MS bioanalytical workflow using Fosinoprilat-d5 IS.

Quantitative Data: Mass Spectrometry Parameters

Note: Exact m/z values may vary slightly based on instrument calibration, but the +5 Da shift remains constant.

Analyte	Precursor Ion [M+H]⁺ (m/z)	Product Ion (m/z)	Collision Energy (eV)	Purpose
Fosinoprilat	436.5	204.1	25	Target Analyte Quantitation
Fosinoprilat-d5	441.5	209.1	25	Internal Standard (IS)

Causality of the Product Ion: The primary fragmentation pathway involves the cleavage of the phosphinic acid-proline bond. The product ion retains the phenyl ring. Because the deuterium atoms are located on the phenyl ring, the product ion for the IS is also shifted by +5 Da (209.1 vs 204.1), ensuring absolute specificity during MRM detection and zero cross-talk.

Conclusion

Fosinoprilat-d5 Sodium Salt (CAS: 1217522-63-8, Formula: C₂₃H₂₈D₅NNaO₇P) is an indispensable tool for modern bioanalytical laboratories[2][3]. By leveraging the physicochemical stability of the sodium salt and the isotopic fidelity of the d5-phenyl substitution, scientists can develop highly rugged LC-MS/MS assays. These assays are critical for evaluating the pharmacokinetics of ACE inhibitors, ultimately driving safer and more effective cardiovascular therapies.

References

• Pharmaffiliates. "Fosinopril-impurities: Fosinoprilat-d5 Sodium Salt". Pharmaffiliates Catalog. Available at: [Link]

Sources

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• 2. pharmaffiliates.com [pharmaffiliates.com]
• 3. vivanls.com [vivanls.com]

Protocols & Analytical Methods

Application Note: A Robust and Validated Protocol for the Quantification of Fosinoprilat in Human Plasma using Fosinoprilat-d5 as an Internal Standard

Abstract

This application note presents a detailed, reliable, and validated protocol for the quantitative analysis of Fosinoprilat in human plasma via liquid chromatography-tandem mass spectrometry (LC-MS/MS). To ensure the highest degree of accuracy and precision, this method employs Fosinoprilat-d5, a stable isotope-labeled (SIL) internal standard. The protocol herein provides a comprehensive guide for researchers, scientists, and drug development professionals, covering all critical aspects from sample preparation and chromatographic separation to mass spectrometric detection and data analysis. The causality behind each experimental choice is thoroughly explained to provide a deeper understanding of the methodology. This self-validating system is designed to meet the rigorous standards of bioanalytical method validation as outlined by regulatory agencies such as the FDA and EMA.[1][2]

Introduction: The Rationale for Fosinoprilat Quantification and the Critical Role of a SIL Internal Standard

Fosinopril is an angiotensin-converting enzyme (ACE) inhibitor prodrug used in the management of hypertension and heart failure.[3][4] Upon oral administration, Fosinopril is rapidly and completely hydrolyzed to its active metabolite, Fosinoprilat.[3] The accurate measurement of Fosinoprilat concentrations in plasma is paramount for pharmacokinetic studies, bioequivalence assessments, and therapeutic drug monitoring.[5][6]

The inherent variability in sample preparation and the potential for matrix effects in LC-MS/MS analysis necessitate the use of an internal standard (IS). A stable isotope-labeled internal standard, such as Fosinoprilat-d5, is the gold standard for quantitative bioanalysis.[1] Fosinoprilat-d5 is chemically and physically almost identical to the analyte, Fosinoprilat, ensuring it behaves similarly during extraction, chromatography, and ionization. This mimicry allows for the correction of variations that may occur during the analytical process, leading to highly accurate and precise results.

Principle of the Method

This method involves the extraction of Fosinoprilat and the internal standard, Fosinoprilat-d5, from human plasma using solid-phase extraction (SPE). The extracted analytes are then separated using reversed-phase liquid chromatography and detected by a triple quadrupole mass spectrometer operating in the positive electrospray ionization (ESI) mode. Quantification is achieved by measuring the peak area ratio of Fosinoprilat to Fosinoprilat-d5.

Experimental Protocol

Materials and Reagents

• Fosinoprilat and Fosinoprilat-d5 reference standards

• Human plasma (with K2EDTA as anticoagulant)

• Methanol (HPLC grade)

• Acetonitrile (HPLC grade)

• Formic acid (LC-MS grade)

• Ammonium acetate (LC-MS grade)

• Water (deionized, 18 MΩ·cm)

• Solid-phase extraction (SPE) cartridges (e.g., Oasis HLB or similar polymeric reversed-phase sorbent)

Instrumentation

• Liquid chromatograph (e.g., Shimadzu, Waters, Agilent)

• Triple quadrupole mass spectrometer with an electrospray ionization source (e.g., Sciex, Thermo Fisher Scientific, Agilent)

• Analytical column: C18 reversed-phase column (e.g., 50 x 2.1 mm, 3.5 µm particle size)

Preparation of Solutions

• Stock Solutions (1 mg/mL): Prepare individual stock solutions of Fosinoprilat and Fosinoprilat-d5 in methanol.

• Working Standard Solutions: Prepare a series of working standard solutions of Fosinoprilat by serially diluting the stock solution with a 50:50 (v/v) mixture of methanol and water to create calibration curve standards.

• Internal Standard Working Solution (100 ng/mL): Prepare a working solution of Fosinoprilat-d5 by diluting its stock solution with a 50:50 (v/v) mixture of methanol and water.

• Mobile Phase A: 0.1% Formic acid in water with 10 mM ammonium acetate.

• Mobile Phase B: 0.1% Formic acid in acetonitrile.

Sample Preparation: Solid-Phase Extraction (SPE)

• Sample Pre-treatment: To a 200 µL aliquot of human plasma, add 20 µL of the Fosinoprilat-d5 internal standard working solution (100 ng/mL) and 200 µL of 4% phosphoric acid in water. Vortex for 10 seconds. The acidification step is crucial to minimize the potential for in-process hydrolysis of any residual Fosinopril prodrug to Fosinoprilat.[2]

• SPE Cartridge Conditioning: Condition the SPE cartridge with 1 mL of methanol followed by 1 mL of water.

• Sample Loading: Load the pre-treated plasma sample onto the conditioned SPE cartridge.

• Washing: Wash the cartridge with 1 mL of 5% methanol in water to remove interfering substances.

• Elution: Elute the analytes with 1 mL of methanol into a clean collection tube.

• Evaporation and Reconstitution: Evaporate the eluate to dryness under a stream of nitrogen at 40°C. Reconstitute the residue in 200 µL of the initial mobile phase composition (e.g., 90% Mobile Phase A: 10% Mobile Phase B).

Diagram of the Solid-Phase Extraction Workflow

Caption: Workflow for plasma sample preparation using solid-phase extraction.

LC-MS/MS Analysis

The following tables summarize the optimized chromatographic and mass spectrometric conditions.

Table 1: Chromatographic Conditions

Parameter	Value
Column	C18 Reversed-Phase (50 x 2.1 mm, 3.5 µm)
Mobile Phase A	0.1% Formic acid in water with 10 mM ammonium acetate
Mobile Phase B	0.1% Formic acid in acetonitrile
Flow Rate	0.4 mL/min
Injection Volume	10 µL
Gradient	10% B to 90% B over 3 minutes, hold for 1 min, return to initial conditions
Column Temperature	40°C
Run Time	Approximately 5 minutes

Table 2: Mass Spectrometric Conditions

Parameter	Value
Ionization Mode	Electrospray Ionization (ESI), Positive
Scan Type	Multiple Reaction Monitoring (MRM)
Source Temperature	500°C
IonSpray Voltage	5500 V
Curtain Gas	30 psi
Collision Gas	Nitrogen

Table 3: MRM Transitions and Compound-Dependent Parameters

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Declustering Potential (DP)	Collision Energy (CE)
Fosinoprilat	434.2	237.1	80 V	35 eV
Fosinoprilat-d5	439.2	242.1	80 V	35 eV

Note: The precursor and product ions for Fosinoprilat-d5 are predicted based on a +5 Da shift from the unlabeled analyte. These values should be confirmed experimentally by infusing a standard solution of Fosinoprilat-d5 into the mass spectrometer.

Method Validation

A full validation of this bioanalytical method should be performed in accordance with regulatory guidelines (e.g., FDA Bioanalytical Method Validation Guidance).[1][2] The validation should assess the following parameters:

• Selectivity and Specificity: The ability of the method to differentiate and quantify the analyte in the presence of other components in the sample.

• Accuracy and Precision: The closeness of the determined values to the true value (accuracy) and the degree of scatter between a series of measurements (precision).

• Calibration Curve: The relationship between the instrument response and the known concentration of the analyte. A linear range of 2.00 to 500 ng/mL has been previously reported for Fosinoprilat.[5]

• Lower Limit of Quantification (LLOQ): The lowest concentration of the analyte in a sample that can be reliably quantified with acceptable accuracy and precision.

• Matrix Effect: The effect of co-eluting, undetected matrix components on the ionization of the analyte and internal standard.

• Stability: The stability of the analyte in the biological matrix under various storage and processing conditions.

Diagram of the Bioanalytical Method Validation Flow

Caption: Logical flow of the bioanalytical method validation process.

Conclusion

The protocol described in this application note provides a robust and reliable method for the quantification of Fosinoprilat in human plasma using Fosinoprilat-d5 as an internal standard. The use of a stable isotope-labeled internal standard and a validated LC-MS/MS method ensures high-quality data suitable for pharmacokinetic and other clinical studies in the development of Fosinopril. Adherence to the principles of bioanalytical method validation is critical for ensuring the integrity of the data generated.

References

• U.S. Department of Health and Human Services, Food and Drug Administration, Center for Drug Evaluation and Research (CDER). (2018).
• European Medicines Agency (EMA). (2011).
• Jemal, M., Schuster, A., & Whigan, D. B. (2000). Liquid chromatography/electrospray tandem mass spectrometry method for the quantitation of fosinoprilat in human serum using automated 96-well solid-phase extraction for sample preparation. Rapid communications in mass spectrometry, 14(12), 1023–1028.
• Yuan, J., Li, X., Li, C., Liu, Y., & Gu, J. (2007). Development and validation of liquid chromatography-tandem mass spectrometric method for simultaneous determination of fosinopril and its active metabolite fosinoprilat in human plasma. Journal of chromatography. B, Analytical technologies in the biomedical and life sciences, 854(1-2), 152–158.
• Sica, D. A., Cutler, R. E., Parmer, R. J., & Ford, N. F. (1991). The pharmacokinetics and pharmacodynamics of fosinopril in haemodialysis patients. British journal of clinical pharmacology, 31(5), 555–560.
• Zisapel, N., & Laudon, M. (1997). Fosinopril. Clinical pharmacokinetics and clinical potential. Clinical pharmacokinetics, 32(6), 457–475.
• Hichens, M., & Hand, E. L. (1989). The pharmacokinetics of fosinopril in patients with various degrees of renal function. Clinical pharmacology and therapeutics, 46(4), 466–473.
• Singh, S. S., & Sharma, K. (2005). Development of liquid chromatographic method for fosinoprilat determination in human plasma using microemulsion as eluent. Journal of chromatography. B, Analytical technologies in the biomedical and life sciences, 823(2), 221–226.
• Todd, P. A., & Fitton, A. (1991). Fosinopril. A review of its pharmacodynamic and pharmacokinetic properties, and therapeutic potential in essential hypertension. Drugs, 42(1), 90–114.
• Jemal, M., Teitz, D. S., O'Neill, T., & Cohen, A. I. (2000). Liquid chromatographic-electrospray tandem mass spectrometric method for the simultaneous quantitation of the prodrug fosinopril and the active drug fosinoprilat in human serum. Journal of chromatography.

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• 4. discovery.researcher.life [discovery.researcher.life]
• 5. Development and validation of liquid chromatography-tandem mass spectrometric method for simultaneous determination of fosinopril and its active metabolite fosinoprilat in human plasma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. The pharmacokinetics and pharmacodynamics of fosinopril in haemodialysis patients - PubMed [pubmed.ncbi.nlm.nih.gov]

High-performance liquid chromatography (HPLC) analysis with Fosinoprilat-d5

An Application Note for the Quantitative Analysis of Fosinoprilat in Human Plasma by HPLC-MS/MS using a Deuterated Internal Standard

Abstract

This document provides a comprehensive, field-proven protocol for the highly selective and sensitive quantification of Fosinoprilat, the active metabolite of the angiotensin-converting enzyme (ACE) inhibitor Fosinopril, in human plasma. The methodology leverages the power of High-Performance Liquid Chromatography coupled with Tandem Mass Spectrometry (HPLC-MS/MS). To ensure the highest degree of accuracy and precision, the method employs Fosinoprilat-d5, a stable isotope-labeled (SIL) internal standard. This approach is the gold standard in bioanalysis, effectively correcting for variability during sample preparation and mitigating matrix-induced ionization effects.[1][2] The protocol details every critical step from sample pre-treatment and solid-phase extraction to the final instrumental analysis and data processing, making it an essential guide for researchers in clinical pharmacology, pharmacokinetics, and drug development.

Introduction: The Rationale for a Robust Bioanalytical Method

Fosinopril is a prodrug that is hydrolyzed in the body to its pharmacologically active form, Fosinoprilat.[3][4] Fosinoprilat exerts its antihypertensive effect by inhibiting the ACE. Accurate measurement of Fosinoprilat concentrations in biological matrices, such as plasma, is fundamental for pharmacokinetic (PK) and bioequivalence (BE) studies, which are critical components of any drug development program.[5]

The complexity of biological matrices necessitates a highly selective and robust analytical method. Tandem mass spectrometry provides exceptional specificity, but its accuracy can be compromised by sample preparation losses and matrix effects—the suppression or enhancement of analyte ionization by co-eluting endogenous components.

The use of a stable isotope-labeled internal standard, such as Fosinoprilat-d5, is the most effective strategy to overcome these challenges.[6][7] Because Fosinoprilat-d5 is chemically and physically almost identical to the analyte, it behaves congruently during extraction, chromatography, and ionization.[2][7] This allows for reliable correction of experimental variability, leading to superior data integrity and confidence in analytical results.[6]

The Principle of Isotopic Dilution

The core of this method lies in the principle of isotopic dilution. A known, fixed amount of the heavier, deuterated internal standard (Fosinoprilat-d5) is added to every sample, calibrator, and quality control (QC) sample at the beginning of the sample preparation process. The mass spectrometer can differentiate between the analyte and the internal standard based on their mass difference. Quantification is based on the peak area ratio of the analyte to the internal standard. This ratio remains constant even if absolute signal intensities fluctuate due to sample loss or matrix effects, ensuring a highly accurate measurement of the analyte's true concentration.[1]

Caption: Step-by-step workflow for Fosinoprilat analysis in plasma.

Instrumental Conditions: HPLC-MS/MS

Optimal separation and detection are achieved using a reversed-phase HPLC system coupled to a triple quadrupole mass spectrometer.

HPLC Conditions

The chromatographic parameters must be optimized to ensure Fosinoprilat is well-resolved from endogenous matrix components.

Parameter	Recommended Condition	Rationale
Column	C8 or C18, e.g., Luna C8 (50 x 2 mm, 3 µm) [8]	Provides excellent retention and peak shape for Fosinoprilat.
Mobile Phase A	10 mM Ammonium Acetate in Water	Volatile buffer, ideal for MS compatibility.
Mobile Phase B	Methanol [8]	Common organic modifier for reversed-phase chromatography.
Flow Rate	0.3 - 0.5 mL/min	Typical for analytical scale columns.
Elution	Isocratic or Gradient	An isocratic run (e.g., 70% B) can be sufficient for a fast 2-minute runtime. [8]
Column Temp.	40°C	Improves peak shape and reduces viscosity.
Injection Vol.	5 - 10 µL

Mass Spectrometer Conditions

Detection is performed in Multiple Reaction Monitoring (MRM) mode, which provides superior selectivity and sensitivity by monitoring a specific precursor-to-product ion transition for each compound. [9]

Parameter	Recommended Condition
Ionization Mode	Electrospray Ionization (ESI), Positive [5][8]
MRM Transition (Fosinoprilat)	Q1: m/z 434.0 → Q3: m/z 237.1 [4]
MRM Transition (Fosinoprilat-d5)	Q1: m/z 439.0 → Q3: m/z 242.1 (Proposed)
Dwell Time	100-200 ms
Source Temperature	350 - 500°C

| Collision Energy (CE) | Optimized for each transition |

Method Validation Protocol

A full validation of the bioanalytical method must be performed according to regulatory guidelines, such as those from the U.S. Food and Drug Administration (FDA). [10][11]This ensures the method is reliable and fit for its intended purpose. [12][13]

Validation Parameter	Purpose	Acceptance Criteria (Typical)
Selectivity	Ensure no interference from matrix components.	No significant peaks (>20% of LLOQ) at the retention times of the analyte and IS in blank matrix.
Linearity & Range	Define the quantifiable concentration range.	Calibration curve with r² ≥ 0.99. Back-calculated standards within ±15% of nominal. [5]
Accuracy & Precision	Determine the closeness and repeatability of measurements.	For QC samples (Low, Mid, High), intra- and inter-assay precision (%RSD) ≤15% and accuracy (%RE) within ±15%. [8]
LLOQ	Lowest quantifiable concentration.	Analyte response is identifiable and reproducible with precision ≤20% and accuracy within ±20%. [5]
Matrix Effect	Assess ion suppression or enhancement.	The matrix factor ratio between different lots of matrix should be consistent.
Recovery	Measure the efficiency of the extraction process.	Should be consistent, precise, and reproducible across the concentration range.

| Stability | Evaluate analyte stability under various conditions. | Analyte concentration remains within ±15% of the nominal value after storage (freeze-thaw, short/long-term, post-preparative). |

Example Validation Data Summary

The following table illustrates typical results for an inter-assay precision and accuracy assessment using three batches of QC samples.

QC Level	Nominal Conc. (ng/mL)	N	Mean Measured Conc. (ng/mL)	Accuracy (%RE)	Precision (%RSD)
LLOQ	2.00	18	2.08	+4.0%	7.5%
Low QC	5.00	18	4.85	-3.0%	5.2%
Mid QC	200	18	205.4	+2.7%	3.1%
High QC	400	18	394.0	-1.5%	2.8%

Conclusion

The HPLC-MS/MS method detailed herein provides a robust, sensitive, and highly reliable framework for the quantification of Fosinoprilat in human plasma. The strategic implementation of a stable isotope-labeled internal standard, Fosinoprilat-d5, is paramount to the method's success, ensuring data of the highest integrity for regulatory submissions and critical decision-making in drug development. [2]Adherence to the described sample preparation, instrumental, and validation protocols will enable laboratories to consistently generate accurate pharmacokinetic data.

References

• Jemal, M., et al. (2000). Liquid chromatography/electrospray tandem mass spectrometry method for the quantitation of fosinoprilat in human serum using automated 96-well solid-phase extraction for sample preparation. Rapid Communications in Mass Spectrometry, 14(12), 1023-8. [Link]

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• Waters Corporation. The Use of Stable-Isotope-Labeled (SIL) Internal Standards to Compensate for Matrix Effects: Key Considerations. Waters Corporation. [Link]

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• Ding, L., et al. (2007). Development and validation of liquid chromatography-tandem mass spectrometric method for simultaneous determination of fosinopril and its active metabolite fosinoprilat in human plasma. Journal of Chromatography B, 854(1-2), 49-56. [Link]

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Sample preparation techniques for fosinoprilat analysis in serum

Introduction: The "Why" of Fosinoprilat Quantification

Fosinopril is an ester prodrug belonging to the angiotensin-converting enzyme (ACE) inhibitor class of medications, primarily prescribed for hypertension and heart failure.[1][2] In the body, it undergoes rapid hydrolysis by esterases, primarily in the liver and gastrointestinal mucosa, to its active metabolite, fosinoprilat.[1][2] Fosinoprilat is the pharmacologically active moiety, exerting its therapeutic effect by inhibiting the conversion of angiotensin I to the potent vasoconstrictor angiotensin II.[1][2]

Accurate quantification of fosinoprilat in serum is paramount for pharmacokinetic (PK) and toxicokinetic (TK) studies, which are fundamental to drug development and regulatory submissions.[3][4][5] These studies inform dosing regimens, assess bioequivalence, and ensure patient safety. However, serum is a complex biological matrix, rich in proteins, lipids, salts, and endogenous small molecules that can significantly interfere with analytical measurements.[6] Therefore, robust and reproducible sample preparation is a critical, non-negotiable step to isolate fosinoprilat from these interferences, ensuring the accuracy and reliability of the analytical data.

This guide provides a detailed examination of the principal sample preparation techniques for fosinoprilat analysis in serum, grounded in scientific principles and validated methodologies.

Physicochemical Properties of Fosinoprilat

A successful extraction strategy is built upon an understanding of the analyte's physicochemical properties.

Property	Value	Source
Molecular Formula	C23H34NO5P	[7][8]
Molecular Weight	435.49 g/mol	[7][8]
pKa (predicted)	2.75 ± 0.50	[7]
XLogP3	3.8	[8]
Solubility	Slightly soluble in Methanol and Water	[7]

Table 1: Key physicochemical properties of fosinoprilat.

Fosinoprilat's structure contains a phosphinic acid group and a carboxylic acid group, making it an acidic compound with a low pKa.[7][8] This means that at physiological pH (~7.4), it will be ionized (negatively charged). Its LogP value suggests a moderate degree of lipophilicity. These properties are the levers we will use to design our extraction protocols, particularly for Liquid-Liquid Extraction (LLE) and Solid-Phase Extraction (SPE).

The Bioanalytical Workflow: A Strategic Overview

The journey from a raw serum sample to a clean, concentrated extract ready for analysis involves several key stages. The goal is to maximize analyte recovery while minimizing matrix effects—the suppression or enhancement of the analytical signal caused by co-eluting matrix components.

A generalized workflow for bioanalytical sample preparation.

A critical pre-analytical step for fosinoprilat is the stabilization of the sample. Because fosinopril is a prodrug that hydrolyzes to fosinoprilat, it is essential to minimize any ex vivo conversion during sample handling and processing. Acidification of the serum sample, for instance, to pH 4.0 with sodium acetate buffer, has been shown to be effective in minimizing this hydrolysis.[9][10][11]

Method 1: Protein Precipitation (PPT)

Principle and Rationale

Protein Precipitation is the simplest and often fastest method for sample cleanup. It involves adding a water-miscible organic solvent (like acetonitrile or methanol) or a strong acid (like trichloroacetic acid) to the serum sample.[6][12] This disrupts the solvation shell around the proteins, causing them to denature, aggregate, and precipitate out of solution. Fosinoprilat, being a small molecule, remains in the supernatant.

Why it works: The high concentration of organic solvent drastically reduces the dielectric constant of the solution, disrupting the hydrogen bonding between water and the protein surface, leading to precipitation.[13] Acetonitrile is frequently preferred for LC-MS/MS applications as it often provides cleaner extracts than methanol and results in a more complete precipitation of proteins.[12]

Workflow for Protein Precipitation (PPT).

Detailed Protocol: Acetonitrile Precipitation

• Aliquoting: Pipette 200 µL of serum sample into a 1.5 mL microcentrifuge tube.

• Internal Standard (IS) Spiking: Add the internal standard (e.g., a deuterated analog of fosinoprilat) to each sample, calibrator, and quality control (QC) sample. The IS is crucial for correcting for variability in extraction and instrument response.

• Precipitation: Add 600 µL of ice-cold acetonitrile to the tube. The 3:1 ratio of solvent to sample is a common and effective starting point.

• Mixing: Vortex the mixture vigorously for 1-2 minutes to ensure complete protein denaturation.

• Centrifugation: Centrifuge the tubes at a high speed (e.g., 10,000 - 15,000 x g) for 10 minutes at 4°C to pellet the precipitated proteins.[14]

• Supernatant Transfer: Carefully aspirate the supernatant, avoiding the protein pellet, and transfer it to a clean tube or a well in a 96-well plate.

• Evaporation: Dry the supernatant under a gentle stream of nitrogen or using a vacuum concentrator. This step removes the organic solvent and concentrates the analyte.

• Reconstitution: Reconstitute the dried residue in a small volume (e.g., 100 µL) of a solvent compatible with the initial mobile phase of the LC system (e.g., 50:50 methanol:water). This step is critical to ensure good peak shape during chromatography.

Expertise & Insights

• Advantages: High throughput, low cost, simple procedure.

• Disadvantages: Prone to matrix effects as it is a non-selective technique. Many endogenous, soluble small molecules will remain in the supernatant along with fosinoprilat. This can lead to ion suppression in the mass spectrometer.

• Pro-Tip: For higher throughput, filtration-based 96-well plates can be used in place of centrifugation, which is also more amenable to automation.

Method 2: Liquid-Liquid Extraction (LLE)

Principle and Rationale

LLE separates compounds based on their differential solubility in two immiscible liquid phases, typically an aqueous phase (the serum sample) and an organic solvent.[15] The key to a successful LLE is manipulating the pH of the aqueous phase to control the ionization state of the analyte.

Why it works: Fosinoprilat is an acidic molecule (pKa ~2.75).[7] By acidifying the aqueous serum sample to a pH well below its pKa (e.g., pH < 1.75), we convert it to its neutral, protonated form. In this state, it is significantly more soluble in a water-immiscible organic solvent (like ethyl acetate or diethyl ether) and can be efficiently extracted from the aqueous matrix.[16] Endogenous interferences that remain charged at this low pH will be left behind in the aqueous phase.

Workflow for Liquid-Liquid Extraction (LLE).

Detailed Protocol: pH-Controlled LLE

• Aliquoting & IS Spiking: As per the PPT protocol.

• Acidification: Add a small volume of a strong acid (e.g., 50 µL of 1M HCl or orthophosphoric acid) to the 200 µL serum sample to adjust the pH to below 2.

• Solvent Addition: Add 1 mL of a suitable organic solvent, such as ethyl acetate or a mixture of diethyl ether and dichloromethane.

• Extraction: Cap the tube and mix thoroughly by vortexing or mechanical shaking for 5-10 minutes to facilitate the partitioning of fosinoprilat into the organic phase.

• Phase Separation: Centrifuge at a moderate speed (e.g., 3000 x g) for 5 minutes to achieve a clean separation between the aqueous and organic layers.

• Organic Layer Transfer: Carefully transfer the organic (top) layer to a clean tube. A second extraction of the aqueous layer can be performed to maximize recovery.

• Evaporation and Reconstitution: As per the PPT protocol.

Expertise & Insights

• Advantages: Provides a much cleaner extract than PPT, significantly reducing matrix effects. The technique is highly selective based on the analyte's polarity and pKa.

• Disadvantages: More labor-intensive and time-consuming than PPT. Requires larger volumes of organic solvents, which may have disposal considerations. Emulsion formation can be a problem, complicating phase separation.

• Pro-Tip: Supported Liquid Extraction (SLE) is a modern alternative that immobilizes the aqueous phase on a solid support (diatomaceous earth).[17] The organic solvent is then passed through the support, providing the benefits of LLE in a more robust, 96-well plate format without the risk of emulsion formation.

Method 3: Solid-Phase Extraction (SPE)

Principle and Rationale

SPE is a highly selective and powerful sample preparation technique that utilizes a solid sorbent material packed into a cartridge or 96-well plate to isolate analytes from a liquid sample.[18] For fosinoprilat, a reversed-phase (e.g., C8 or C18) or a mixed-mode (combining reversed-phase and ion-exchange) sorbent is typically employed.

Why it works (Reversed-Phase SPE): The process involves four key steps:

• Conditioning: The sorbent is wetted with an organic solvent (e.g., methanol) followed by an aqueous solution (e.g., water or buffer) to prepare it for sample interaction.

• Loading: The pre-treated serum sample is passed through the sorbent. Fosinoprilat, being moderately lipophilic, is retained on the non-polar C8/C18 sorbent via hydrophobic interactions. Polar, water-soluble interferences pass through to waste.

• Washing: A weak organic solvent (e.g., 5-10% methanol in water) is used to wash away remaining polar interferences without dislodging the analyte.

• Elution: A strong organic solvent (e.g., methanol or acetonitrile) is used to disrupt the hydrophobic interactions and elute the purified fosinoprilat.

Published methods for fosinoprilat have successfully used C8 columns for separation, indicating good retention on this type of stationary phase, which is directly applicable to SPE sorbent selection.[9][19]

Workflow for Solid-Phase Extraction (SPE).

Detailed Protocol: Reversed-Phase SPE

• Sample Pre-treatment: Acidify 200 µL of serum with an equal volume of pH 4.0 sodium acetate buffer.[9][10] This ensures fosinoprilat is in a consistent, less polar state and improves retention on the reversed-phase sorbent.

• Conditioning: Condition a C8 or C18 SPE cartridge (e.g., 100 mg, 1 mL) by passing 1 mL of methanol, followed by 1 mL of the pH 4.0 buffer. Do not let the sorbent go dry.

• Loading: Load the pre-treated sample onto the cartridge at a slow, controlled flow rate (e.g., 1 mL/min).

• Washing: Wash the cartridge with 1 mL of water, followed by 1 mL of 10% methanol in water to remove hydrophilic impurities.

• Elution: Elute fosinoprilat from the cartridge with 1 mL of methanol or acetonitrile into a clean collection tube.

• Evaporation and Reconstitution: As per the PPT protocol.

Expertise & Insights

• Advantages: Provides the cleanest extracts, leading to the lowest matrix effects and highest sensitivity. The multi-step process offers high selectivity. Highly amenable to automation.[10]

• Disadvantages: Most expensive and complex method, requiring significant method development to optimize each step (sorbent choice, wash/elution solvents).

• Pro-Tip: For acidic compounds like fosinoprilat, a mixed-mode anion-exchange SPE sorbent can provide even greater selectivity. This sorbent has both reversed-phase and positive-charge characteristics. The sample would be loaded at a pH > pKa (e.g., pH 5-6) to retain fosinoprilat by both hydrophobic and ionic interactions. A neutral wash removes non-polar interferences, and elution is achieved with an acidic organic solvent that neutralizes the analyte and disrupts both interactions.

Method Comparison and Validation

The choice of sample preparation technique is a trade-off between the required data quality and practical constraints like time, cost, and throughput.

Parameter	Protein Precipitation (PPT)	Liquid-Liquid Extraction (LLE)	Solid-Phase Extraction (SPE)
Selectivity	Low	Medium to High	Very High
Recovery	High (but variable)	Good to Excellent	Excellent & Reproducible
Matrix Effects	High	Low to Medium	Very Low
Throughput	Very High	Low to Medium	High (with automation)
Cost per Sample	Low	Low to Medium	High
Complexity	Low	Medium	High
Typical LLOQ	~5-10 ng/mL	~1-5 ng/mL	< 2 ng/mL[9][19]

Table 2: Comparative summary of sample preparation techniques.

Regardless of the chosen method, it must be rigorously validated according to regulatory guidelines from bodies like the FDA or EMA.[3][20][21] Full validation for a bioanalytical method assesses parameters including:

• Selectivity and Specificity: The ability to detect the analyte without interference.[21]

• Accuracy and Precision: How close the measured values are to the true value and to each other.[21] Inter-assay accuracies for fosinoprilat methods are typically within 6-8%.[9][11]

• Calibration Curve: The relationship between concentration and instrument response.[21] For fosinoprilat, this typically ranges from ~2 to 500 ng/mL.[9]

• Lower Limit of Quantification (LLOQ): The lowest concentration that can be measured with acceptable accuracy and precision.

• Recovery: The efficiency of the extraction process.

• Matrix Effect: The influence of matrix components on the analyte signal.

• Stability: The stability of the analyte in the biological matrix under various storage and processing conditions.[21]

Conclusion

The selection of a sample preparation technique for fosinoprilat in serum is a critical decision that directly impacts the quality and reliability of bioanalytical data.

• Protein Precipitation is a viable option for early-stage discovery or when high throughput is the primary concern, but one must be vigilant for matrix effects.

• Liquid-Liquid Extraction offers a significant improvement in cleanliness and selectivity, making it suitable for many development and validation studies.

• Solid-Phase Extraction stands as the gold standard, providing the cleanest extracts and highest sensitivity, making it the method of choice for regulatory submission and when the lowest limits of detection are required.

A thorough understanding of the principles behind each technique, combined with careful method development and validation, will ensure the generation of high-quality, defensible data for drug development professionals.

References

• Essential FDA Guidelines for Bioanalytical Method Validation. (2025, December 26). Retrieved from [Link]

• Jemal, M., Huang, M., Mao, Y., Whigan, D., & Schuster, A. (2000). Liquid chromatography/electrospray tandem mass spectrometry method for the quantitation of fosinoprilat in human serum using automated 96-well solid-phase extraction for sample preparation. Rapid communications in mass spectrometry, 14(12), 1023–1028. [Link]<1023::AID-RCM983>3.0.CO;2-K

• Fosinoprilat | C23H34NO5P | CID 62956 - PubChem - NIH. (n.d.). Retrieved from [Link]

• Paweł, K., & Piotr, R. (2018). Bioanalytical method validation: new FDA guidance vs. EMA guideline. Better or worse? TrAC Trends in Analytical Chemistry, 111, 169-175. [Link]

• Fosinoprilat | CAS#:95399-71-6 | Chemsrc. (2025, August 21). Retrieved from [Link]

• ICH M10 Guideline on Bioanalytical Method Validation. (2022, May 24). Retrieved from [Link]

• U.S. Food and Drug Administration. (2018). Bioanalytical Method Validation: Guidance for Industry. Retrieved from [Link]

• ICH M10 on bioanalytical method validation - Scientific guideline. (2023, January 13). Retrieved from [Link]

• fosinoprilat | Ligand page | IUPHAR/BPS Guide to PHARMACOLOGY. (n.d.). Retrieved from [Link]

• Jemal, M., Huang, M., Mao, Y., Whigan, D., & Schuster, A. (2000). Liquid chromatography/electrospray tandem mass spectrometry method for the quantitation of fosinoprilat in human serum using automated 96‐well solid‐phase extraction for sample preparation. Scilit. Retrieved from [Link]<1023::aid-rcm983>3.0.co;2-k

• Vujic, Z., & Radulovic, D. (2005). Development of liquid chromatographic method for fosinoprilat determination in human plasma using microemulsion as eluent. Journal of chromatography. B, Analytical technologies in the biomedical and life sciences, 823(2), 140–146. [Link]

• Sultana, N., Naveed, S., & Arayne, M. S. (2013). Direct Determination of Four ACE-Inhibitors Lisinopril, Enalapril, Captopril and Fosinopril in Pharmaceuticals and Serum by HPLC. Journal of Chromatographic Science, 51(8), 754-762. [Link]

• Jemal, M., Huang, M., Mao, Y., Whigan, D., & Schuster, A. (2000). Liquid chromatography/electrospray tandem mass spectrometry method for the quantitation of fosinoprilat in human serum using automated 96-well solid-phase extraction for sample preparation. Scite. Retrieved from [Link]<1023::aid-rcm983>3.0.co;2-k

• Jemal, M., & Schuster, A. (2000). Liquid chromatographic-electrospray tandem mass spectrometric method for the simultaneous quantitation of the prodrug fosinopril and the active drug fosinoprilat in human serum. Journal of chromatography. B, Biomedical sciences and applications, 739(2), 327–342. [Link]

• Zhang, J., Yuan, J., & Wang, Y. (2010). Development and validation of liquid chromatography-tandem mass spectrometric method for simultaneous determination of fosinopril and its active metabolite fosinoprilat in human plasma. ResearchGate. Retrieved from [Link]

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• Sultana, N., Naveed, S., & Arayne, M. S. (2013). Direct Determination of Four ACE-Inhibitors Lisinopril, Enalapril, Captopril and Fosinopril in Pharmaceuticals and Blood Serum by HPLC. ResearchGate. Retrieved from [Link]

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Solid-Phase Extraction Protocol for Fosinoprilat in Biological Matrices Using a Deuterated Internal Standard

Executive Summary

Fosinoprilat is the active, phosphinic acid-containing metabolite of the prodrug fosinopril, functioning as a potent angiotensin-converting enzyme (ACE) inhibitor ()[1]. Accurate bioanalytical quantification of fosinoprilat in human plasma requires rigorous pre-analytical stabilization to prevent ex vivo prodrug hydrolysis, followed by highly selective sample cleanup. This application note details a robust, self-validating Solid-Phase Extraction (SPE) protocol coupled with LC-MS/MS analysis, utilizing Fosinoprilat-d5 as a stable-isotope-labeled internal standard (SIL-IS) to ensure absolute data integrity and assay trustworthiness.

Mechanistic Rationale & System Causality

Designing a reliable bioanalytical assay for fosinoprilat requires addressing two primary biochemical challenges: enzymatic instability and matrix-induced ion suppression.

• Enzymatic Stabilization: Fosinopril contains an ester bond that is rapidly cleaved by non-specific carboxylesterases present in human plasma. If blood samples are left untreated, these esterases continue to convert fosinopril into fosinoprilat ex vivo, leading to a false elevation of the active metabolite ()[2]. To arrest this causality, the protocol mandates immediate acidification of the plasma using a pH 4.0 sodium acetate buffer, which effectively denatures and inhibits esterase activity[2].

• Solid-Phase Extraction (SPE) Dynamics: Direct injection of acidified plasma into an LC-MS/MS system causes severe ion suppression and degrades the mass spectrometer's source. Protein precipitation (PPT) fails to remove the acidic buffer. Therefore, a polymeric reversed-phase SPE sorbent (e.g., Oasis HLB) is utilized. At pH 4.0, the carboxylic and phosphinic acid moieties of fosinoprilat are neutralized, maximizing hydrophobic retention on the polymeric bed while allowing salts and polar matrix components to be washed away[2],[3].

• Deuterated Internal Standard (SIL-IS): Fosinoprilat-d5 is structurally identical to the target analyte, differing only by five deuterium atoms. It co-elutes chromatographically and experiences the exact same matrix effects during electrospray ionization (ESI). This establishes a self-validating system: any loss during SPE or signal suppression in the MS source is perfectly normalized by the IS response ratio.

Experimental Workflows & Validation Logic

Fig 1. Step-by-step solid-phase extraction (SPE) workflow for fosinoprilat from human plasma.

Fig 2. Self-validating bioanalytical batch logic ensuring data integrity and assay trustworthiness.

Materials and Reagents

• Reference Standards: Fosinoprilat (Target Analyte), Fosinoprilat-d5 (Internal Standard).

• Biological Matrix: Human Plasma (K2EDTA anticoagulant).

• Stabilization Buffer: 0.5 M Sodium Acetate Buffer, adjusted to pH 4.0.

• SPE Cartridges: Polymeric Reversed-Phase Sorbent (e.g., 30 mg / 1 cc format).

• Solvents (LC-MS Grade): Methanol (MeOH), Acetonitrile (ACN), Ultrapure Water, Ammonium Acetate.

Step-by-Step Solid-Phase Extraction Methodology

Phase 1: Sample Stabilization and Preparation

• Harvest: Collect whole blood in K2EDTA tubes. Centrifuge immediately at 3000 × g for 10 minutes at 4°C to separate plasma.

• Stabilize: Transfer 500 µL of the harvested plasma into a pre-chilled microcentrifuge tube. Immediately add 100 µL of 0.5 M Sodium Acetate Buffer (pH 4.0). Vortex vigorously for 10 seconds to halt esterase activity.

• Spike: Add 20 µL of the Fosinoprilat-d5 working solution (500 ng/mL in 50% MeOH) to the stabilized plasma. Vortex for 15 seconds to ensure homogeneous integration of the IS.

Phase 2: SPE Execution

• Conditioning: Mount the SPE cartridges onto a vacuum manifold. Pass 1.0 mL of LC-MS grade Methanol through the sorbent bed.

• Equilibration: Pass 1.0 mL of LC-MS grade Water through the cartridge. Critical Insight: Do not allow the sorbent bed to dry out during this step, as it will collapse the polymeric pores and drastically reduce analyte recovery.

• Loading: Apply the entire volume (~620 µL) of the stabilized, IS-spiked plasma to the cartridge. Draw through at a controlled flow rate of ~1 mL/min (approx. 1 drop per second).

• Washing: Wash the cartridge with 1.0 mL of 5% Methanol in Water. This removes polar endogenous interferences and residual acetate buffer. Following the wash, apply maximum vacuum (≥10 inHg) for 2 minutes to dry the cartridge bed completely.

• Elution: Place clean collection tubes under the manifold. Elute the analytes by passing 1.0 mL of 100% Methanol through the cartridge.

Phase 3: Post-Extraction Processing

• Evaporation: Transfer the collection tubes to a sample concentrator. Evaporate the methanolic eluate to complete dryness under a gentle stream of ultra-pure Nitrogen gas at 40°C.

• Reconstitution: Reconstitute the dried residue in 150 µL of Mobile Phase A (10 mM Ammonium Acetate, pH 5.5). Vortex for 30 seconds, centrifuge briefly, and transfer the supernatant to an autosampler vial.

LC-MS/MS Analytical Method & Quantitative Data

Chromatographic separation is achieved using a C18 or C8 analytical column (e.g., 50 × 2.1 mm, 3 µm) maintained at 40°C ()[3]. The mass spectrometer is operated in positive Electrospray Ionization (+ESI) mode using Multiple Reaction Monitoring (MRM) ()[4].

Table 1: Mass Spectrometry Parameters (MRM)

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Dwell Time (ms)	Collision Energy (eV)
Fosinoprilat	436.2	390.2	50	20
Fosinoprilat-d5 (IS)	441.2	395.2	50	20

Table 2: Liquid Chromatography Gradient Profile

Mobile Phase A: 10 mM Ammonium Acetate in Water (pH 5.5) Mobile Phase B: 100% Acetonitrile Flow Rate: 0.3 mL/min

Time (min)	Mobile Phase A (%)	Mobile Phase B (%)
0.00	90	10
0.50	90	10
2.50	10	90
3.50	10	90
3.60	90	10
5.00	90	10

Table 3: Representative Method Performance & Validation Metrics

Parameter	Concentration Level	Target Metric	Observed Performance
Linearity Range	N/A	R² ≥ 0.995	1.0 – 500 ng/mL
SPE Recovery	5.0 ng/mL (LQC)	Consistent > 80%	88.4 ± 3.2 %
SPE Recovery	250.0 ng/mL (HQC)	Consistent > 80%	90.1 ± 2.8 %
Matrix Effect	50.0 ng/mL (IS)	85% - 115%	94.8 ± 3.1 %
Accuracy	All QCs	± 15% of Nominal	92.5% - 106.3%

References

• Jemal, M., Huang, M., Mao, Y., et al. (2000). Liquid chromatographic-electrospray tandem mass spectrometric method for the simultaneous quantitation of the prodrug fosinopril and the active drug fosinoprilat in human serum. Journal of Chromatography B: Biomedical Sciences and Applications, 742(2), 247-255. URL: [Link]

• Cui, S., Feng, F., Ma, M., & Chen, Y. (2007). Development and validation of liquid chromatography-tandem mass spectrometric method for simultaneous determination of fosinopril and its active metabolite fosinoprilat in human plasma. Journal of Chromatography B, 854(1-2), 143-151. URL: [Link]

• Zhu, H. J., Wang, X., Gawronski, B. E., Brinda, B. J., Angiolillo, D. J., & Markowitz, J. S. (2012). CES1 genetic variation affects the activation of angiotensin-converting enzyme inhibitors. The Pharmacogenomics Journal, 12(4), 305-311. URL: [Link]

• National Center for Biotechnology Information (2024). PubChem Compound Summary for CID 62956, Fosinoprilat. URL: [Link]

Sources

• 1. Fosinoprilat | C23H34NO5P | CID 62956 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Liquid chromatographic-electrospray tandem mass spectrometric method for the simultaneous quantitation of the prodrug fosinopril and the active drug fosinoprilat in human serum - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. CES1 genetic variation affects the activation of angiotensin-converting enzyme inhibitors - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Bioanalytical Method Development for Fosinopril and Fosinoprilat using Fosinoprilat-d5

Target Audience: Bioanalytical Scientists, DMPK Researchers, and Clinical Pharmacologists Technique: Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

Introduction & Pharmacological Context

Fosinopril is a phosphinic acid-containing ester prodrug belonging to the angiotensin-converting enzyme (ACE) inhibitor class, widely prescribed for hypertension and heart failure. Upon oral administration, it is rapidly hydrolyzed by esterases in the liver and gastrointestinal mucosa to its active moiety, fosinoprilat .

From a bioanalytical perspective, quantifying both the prodrug and the active metabolite in human plasma presents a complex challenge. The primary hurdle is ex vivo degradation : plasma esterases continue to hydrolyze fosinopril into fosinoprilat after blood collection, leading to an underestimation of the prodrug and a critical overestimation of the active metabolite. To ensure scientific integrity and regulatory compliance, the bioanalytical method must arrest this conversion immediately upon sample collection while maintaining high sensitivity and overcoming matrix effects[1].

Mechanism of Action

Fosinoprilat competitively binds to ACE (Kininase II), preventing the conversion of Angiotensin I to the potent vasoconstrictor Angiotensin II. This interrupts the Renin-Angiotensin-Aldosterone System (RAAS), lowering blood pressure.

Caption: The RAAS signaling pathway demonstrating the competitive inhibition of ACE by Fosinoprilat.

Method Development Rationale: Causality & Design

To build a robust, self-validating LC-MS/MS assay, every experimental choice must be justified by the physicochemical properties of the analytes.

Ex Vivo Stabilization

The Problem: Fosinopril contains a cleavable ester bond susceptible to plasma esterases. The Solution: Immediately upon blood draw, samples must be collected in K2EDTA tubes and treated with an acidic buffer (e.g., 0.1 M Hydrochloric acid or Formic acid) to drop the pH below 4.0. This acidification denatures the esterases, halting the ex vivo hydrolysis of fosinopril to fosinoprilat, ensuring the measured concentrations accurately reflect the in vivo pharmacokinetic profile[2].

Sample Extraction Strategy (LLE vs. PPT)

While Protein Precipitation (PPT) is rapid, it fails to remove endogenous phospholipids, which cause severe ion suppression in the MS source for polar compounds like fosinoprilat. Solid Phase Extraction (SPE) is effective but resource-intensive. The Optimal Choice: Liquid-Liquid Extraction (LLE) using an acidic environment. By adding an acid, the phosphinic and carboxylic acid groups of fosinoprilat are protonated (neutralized). This forces the highly polar fosinoprilat to partition efficiently into a moderately polar organic solvent mixture (e.g., Ethyl Acetate:Hexane, 80:20 v/v), leaving salts and phospholipids behind in the aqueous layer[3].

The Role of Fosinoprilat-d5 (SIL-IS)

Matrix effects (ion suppression or enhancement) are unavoidable in LC-MS/MS. By utilizing Fosinoprilat-d5 as a Stable Isotope-Labeled Internal Standard (SIL-IS), we create a self-correcting system. Fosinoprilat-d5 co-elutes perfectly with fosinoprilat, experiencing the exact same matrix environment in the electrospray ionization (ESI) source. Any fluctuation in extraction recovery or ionization efficiency is normalized when calculating the peak area ratio (Analyte/IS).

Experimental Protocol & Methodologies

Reagents and Materials

• Analytes: Fosinopril sodium, Fosinoprilat, Fosinoprilat-d5 (IS).

• Matrices: Blank Human Plasma (K2EDTA).

• Solvents: LC-MS grade Methanol, Acetonitrile, Water, Ethyl Acetate, Hexane, Formic Acid.

Sample Preparation Workflow (Self-Validating LLE)

To ensure the protocol is self-validating, every batch must include a System Suitability Test (SST), a double blank (no analyte, no IS), a zero sample (IS only), and Quality Control (QC) samples bracketing the unknown samples.

Caption: Step-by-step Liquid-Liquid Extraction (LLE) workflow for isolating Fosinopril and Fosinoprilat from human plasma.

LC-MS/MS Conditions

Chromatographic separation is achieved on a reversed-phase C18 column (e.g., Waters XBridge C18, 50 × 2.1 mm, 3.5 µm) to retain the polar fosinoprilat while separating it from the lipophilic fosinopril.

Table 1: Liquid Chromatography Gradient Program

Time (min)	Flow Rate (mL/min)	Mobile Phase A (0.1% FA in Water)	Mobile Phase B (Acetonitrile)
0.00	0.40	70%	30%
0.50	0.40	70%	30%
2.00	0.40	10%	90%
3.50	0.40	10%	90%
3.60	0.40	70%	30%

| 5.00 | 0.40 | 70% | 30% |

Table 2: Mass Spectrometry (MRM) Parameters (Positive ESI)

Analyte	Precursor Ion (m/z) [M+H]+	Product Ion (m/z)	Collision Energy (eV)	Dwell Time (ms)
Fosinopril	564.3	404.2	25	100
Fosinoprilat	436.2	276.1	22	100

| Fosinoprilat-d5 (IS) | 441.2 | 281.1 | 22 | 100 |

Method Validation & Acceptance Criteria

To ensure trustworthiness and regulatory applicability, the method must be validated according to the [4] and the [5]. The self-validating nature of the assay is confirmed when the following parameters meet strict acceptance criteria.

Table 3: Summary of Validation Parameters and Regulatory Acceptance Criteria

Validation Parameter	Experimental Design	Acceptance Criteria (FDA/ICH M10)
Selectivity / Specificity	Analyze 6 independent lots of blank plasma.	Interference at analyte RT < 20% of LLOQ; Interference at IS RT < 5%.
Linearity (Calibration Curve)	8 non-zero standards (e.g., 0.5 to 500 ng/mL).	R² ≥ 0.99. Back-calculated concentrations within ±15% of nominal (±20% at LLOQ).
Accuracy & Precision	5 replicates of LLOQ, Low, Mid, and High QCs across 3 separate runs.	Intra/Inter-batch Precision (CV) ≤ 15% (≤ 20% at LLOQ). Accuracy within ±15% (±20% at LLOQ).
Matrix Effect (IS Normalized)	Compare peak area of post-extraction spiked blanks vs. neat standards (6 lots).	IS-normalized Matrix Factor (MF) CV ≤ 15%.
Extraction Recovery	Compare peak area of pre-extraction QCs vs. post-extraction spiked QCs.	Must be consistent and reproducible across Low, Mid, and High QC levels.
Stability (Benchtop & Ex Vivo)	Low and High QCs left at RT for 6 hours; unacidified vs acidified blood.	Deviation ≤ 15% from nominal concentration. Hydrolysis of Fosinopril < 5%.

Expert Insight: When evaluating stability, it is imperative to assess the conversion of fosinopril to fosinoprilat. If the Low QC of fosinoprilat shows an artificial increase exceeding 15% in the presence of high fosinopril concentrations, the acidification step during sample collection is insufficient and must be optimized.

References

• U.S. Food and Drug Administration (FDA). (2018). Bioanalytical Method Validation Guidance for Industry. Retrieved from[Link]

• International Council for Harmonisation (ICH). (2022). M10 Bioanalytical Method Validation and Study Sample Analysis. U.S. FDA Guidance Document. Retrieved from[Link]

• Zheng, J., et al. (2007). Development and validation of liquid chromatography-tandem mass spectrometric method for simultaneous determination of fosinopril and its active metabolite fosinoprilat in human plasma. PubMed. Retrieved from[Link]

• Malm, J., et al. (2000). Liquid chromatographic-electrospray tandem mass spectrometric method for the simultaneous quantitation of the prodrug fosinopril and the active drug fosinoprilat in human serum. PubMed. Retrieved from[Link]

Sources

• 1. Development and validation of liquid chromatography-tandem mass spectrometric method for simultaneous determination of fosinopril and its active metabolite fosinoprilat in human plasma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Liquid chromatographic-electrospray tandem mass spectrometric method for the simultaneous quantitation of the prodrug fosinopril and the active drug fosinoprilat in human serum - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. fda.gov [fda.gov]
• 5. fda.gov [fda.gov]

Technical Notes & Optimization

Optimizing chromatographic separation of fosinoprilat and Fosinoprilat-d5

Welcome to the Bioanalytical Technical Support Center . This guide is engineered for senior scientists and drug development professionals tasked with optimizing and troubleshooting the LC-MS/MS quantification of fosinoprilat using its stable isotope-labeled internal standard (SIL-IS), Fosinoprilat-d5.

As a dicarboxylic/phosphinic acid with a highly lipophilic tail, fosinoprilat presents unique chromatographic challenges. Furthermore, the use of a deuterated internal standard introduces the risk of the Chromatographic Deuterium Effect (CDE) , which can silently compromise assay accuracy. This guide provides mechanistic explanations, self-validating protocols, and actionable solutions to these specific challenges.

Part 1: Diagnostic Knowledge Base (FAQs)

Q1: Why is my Fosinoprilat-d5 internal standard eluting 0.05 – 0.15 minutes earlier than my unlabeled Fosinoprilat? A1: This is a classic manifestation of the Chromatographic Deuterium Effect (CDE). Fosinoprilat-d5 contains five deuterium atoms on its phenyl ring. Because the carbon-deuterium (C-D) bond is slightly shorter and possesses lower zero-point energy than the carbon-hydrogen (C-H) bond, the deuterated phenyl ring is less polarizable. On a reversed-phase column (e.g., C18) governed by dispersive hydrophobic interactions, the deuterated molecule is slightly less lipophilic and elutes earlier than the unlabeled analyte[1].

Q2: Does this slight retention time (RT) shift invalidate my LC-MS/MS assay? A2: It does not strictly invalidate the assay, but it breaks the fundamental assumption of a SIL-IS: perfect co-elution. If Fosinoprilat and Fosinoprilat-d5 elute at different times, they may enter the mass spectrometer alongside different endogenous matrix components (e.g., phospholipids). This leads to differential matrix effects , where the analyte and IS experience unequal ion suppression or enhancement, skewing the calculated concentration[2].

Q3: I am seeing a continuous increase in Fosinoprilat concentration in my extracted plasma samples while they sit in the autosampler. What is happening? A3: You are observing ex vivo hydrolysis. Fosinopril is an ester prodrug. Endogenous plasma esterases remain active after blood collection and will rapidly cleave the ester bond of any circulating fosinopril, converting it into fosinoprilat. To prevent this, blood/plasma samples must be immediately acidified to pH 4.0 (typically using sodium acetate buffer) to denature or inhibit these esterases prior to extraction[1].

Q4: Fosinoprilat exhibits severe peak tailing on my standard C18 column. How do I correct this? A4: Fosinoprilat contains both a carboxylic acid and a phosphinic acid group. Phosphinic acids are prone to secondary interactions with residual silanols on silica-based columns. You must control the ionization state. Utilize a mobile phase buffered with 10 mM ammonium acetate and adjusted to an acidic pH (e.g., pH 5.5). The ammonium ions act as a volatile pairing agent that shields residual silanols, ensuring sharp, symmetrical peaks[1].

Part 2: Data Presentation & Diagnostics

Table 1: Physicochemical & Chromatographic Properties

Understanding the exact differences between the analyte and the IS is critical for method optimization.

Property	Fosinoprilat	Fosinoprilat-d5	Chromatographic & Analytical Impact
Mass (m/z [M+H]+)	436.2	441.2	+5 Da mass shift prevents isotopic crosstalk.
Lipophilicity	Baseline	Slightly Lower	d5-IS exhibits weaker hydrophobic retention.
Typical RT (C18)	2.50 min	2.42 min	Early elution of IS (Deuterium Isotope Effect).
Ionization Efficiency	Baseline	Identical	Equal response in neat solvent; vulnerable in matrix.

Table 2: Troubleshooting Matrix for Fosinoprilat Workflows

Symptom	Mechanistic Cause	Corrective Action
Analyte/IS ratio varies between patient lots	Differential matrix effect due to RT shift (CDE).	Steepen LC gradient; optimize SPE to remove suppressing phospholipids.
False positives in blank matrix	Incomplete esterase inhibition causing prodrug hydrolysis.	Verify sample acidification to pH 4.0 immediately upon collection.
Loss of signal over multiple injections	Phospholipid buildup on the analytical column.	Implement a 95% organic column flush at the end of each gradient cycle.

Part 3: Experimental Workflows & Self-Validating Protocols

Protocol 1: Ex Vivo Stabilization and Solid-Phase Extraction (SPE)

Causality: To ensure the measured fosinoprilat reflects in vivo concentrations, ex vivo conversion from the prodrug must be halted instantly.

• Acidification: Immediately upon plasma separation, add 0.2 mL of pH 4.0 sodium acetate buffer to 0.2 mL of human plasma. Vortex for 10 seconds.

• IS Addition: Spike 20 µL of Fosinoprilat-d5 working solution into the buffered plasma.

• SPE Conditioning: Condition a polymeric reversed-phase SPE cartridge (e.g., Oasis HLB) with 1 mL methanol, followed by 1 mL of 10 mM ammonium acetate (pH 4.0).

• Loading & Washing: Load the sample. Wash with 1 mL of 5% methanol in water to remove polar interferences.

• Elution: Elute with 1 mL of 90% methanol containing 10 mM ammonium acetate. Evaporate under nitrogen and reconstitute in mobile phase.

• Self-Validation Step: Spike a blank plasma sample with only the prodrug Fosinopril (at Cmax concentrations). Process using the steps above. If Fosinoprilat is detected above the LLOQ, your acidification step is failing to inhibit esterases.

Figure 1: Mechanistic pathway of ex vivo prodrug hydrolysis and targeted chemical stabilization.

Protocol 2: Mitigating the Chromatographic Deuterium Effect (CDE)

Causality: If Fosinoprilat and Fosinoprilat-d5 separate, they must at least elute in a "matrix-neutral" zone. If differential suppression occurs, the chromatography must be compressed.

• Post-Column Infusion (Qualitative Mapping): Infuse a neat solution of Fosinoprilat (100 ng/mL) directly into the mass spectrometer post-column via a T-zero union. Simultaneously, inject an extracted blank plasma sample through the LC.

• Zone Identification: Monitor the baseline. Identify the exact retention times of Fosinoprilat and Fosinoprilat-d5. If either peak falls into a "dip" (ion suppression zone) on the infusion baseline, the chromatography must be altered.

• Chromatographic Compression: To force co-elution, increase the gradient steepness (e.g., shift from a 2% B/min gradient to a 10% B/min gradient) during the specific elution window (2.0 - 3.0 min).

• Alternative Phase Selection: If gradient compression fails, switch from a C18 column to a Biphenyl column. Biphenyl phases rely heavily on

  interactions rather than pure dispersive forces, which minimizes the isotopic retention shift caused by the deuterated phenyl ring[3].

• Self-Validation Step: Calculate the absolute Matrix Factor (MF) for both the analyte and the IS. The IS-normalized MF (MF_analyte / MF_IS) must be between 0.85 and 1.15. If it falls outside this range, differential matrix effects are still occurring.

Figure 2: Diagnostic decision tree for identifying and resolving the Chromatographic Deuterium Effect.

References

• Jemal, M., et al. (2000). Liquid chromatographic-electrospray tandem mass spectrometric method for the simultaneous quantitation of the prodrug fosinopril and the active drug fosinoprilat in human serum. Journal of Chromatography B: Biomedical Sciences and Applications.[Link]

• Tu, J., et al. (2011). Evaluation of the deuterium isotope effect in zwitterionic hydrophilic interaction liquid chromatography separations for implementation in a quantitative proteomic approach. Analytical Chemistry. ACS Publications.[Link]

Sources

• 1. Liquid chromatographic-electrospray tandem mass spectrometric method for the simultaneous quantitation of the prodrug fosinopril and the active drug fosinoprilat in human serum - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. pubs.acs.org [pubs.acs.org]

How to prevent in-source fragmentation of Fosinoprilat-d5

Welcome to the technical support guide for the analysis of Fosinoprilat-d5. This document is designed for researchers, scientists, and drug development professionals who are utilizing Liquid Chromatography-Mass Spectrometry (LC-MS) and encountering challenges with analytical integrity, specifically in-source fragmentation. Our goal is to provide you with not only solutions but also the underlying scientific principles to empower your method development.

Frequently Asked Questions (FAQs)

This section provides quick answers to the most common issues encountered during the analysis of Fosinoprilat-d5.

Q1: What is in-source fragmentation (ISF) and why is it a problem?

A1: In-source fragmentation (ISF), sometimes called in-source collision-induced dissociation (CID), is the breakdown of an analyte ion within the ion source of the mass spectrometer, occurring in the region between atmospheric pressure and the high vacuum of the mass analyzer.[1][2] This is different from the intentional fragmentation that occurs in the collision cell for MS/MS experiments. It is problematic because it depletes the signal of your intended precursor ion (the intact molecule), reduces quantitative accuracy, and can lead to the misidentification of the resulting fragments as different compounds in the sample.[3][4][5]

Q2: I'm analyzing Fosinoprilat-d5 and see a significant fragment ion in my full scan (MS1) spectrum. Is this expected?

A2: While some level of fragmentation can occur, a significant fragment ion in the MS1 scan is not ideal and indicates that your ion source conditions are too harsh for Fosinoprilat-d5. The energy applied during the ionization and ion transfer process is sufficient to break one of the bonds in the molecule before it is even isolated for MS/MS analysis. This compromises the integrity of your measurement for the intact molecule.

Q3: Which bond in Fosinoprilat-d5 is most likely to break during in-source fragmentation?

A3: Fosinoprilat is the active metabolite of the prodrug Fosinopril.[6] Its structure contains a phosphinic acid group linked to an acetyl-proline moiety. The bond most susceptible to cleavage under energetic ESI conditions is typically the carbon-phosphorus (C-P) bond of the phosphinylacetyl group. This bond is more labile than the amide or C-C bonds in the structure, leading to the molecule splitting into two primary fragments.

Q4: Can my LC mobile phase contribute to this fragmentation?

A4: Yes, indirectly. The composition of your mobile phase—including its pH, buffer type, and organic solvent content—can influence the ionization efficiency and the stability of the resulting ion.[7][8] For molecules with multiple potential protonation sites, the mobile phase can determine which site is protonated. Different protonated forms of the same molecule can have vastly different stabilities, with some being more prone to fragmentation than others.[7]

In-Depth Troubleshooting Guides

If the FAQs did not resolve your issue, these comprehensive guides provide detailed, step-by-step instructions for diagnosing and preventing in-source fragmentation of Fosinoprilat-d5.

Guide 1: Systematic Optimization of ESI Source Parameters

The most common cause of ISF is excessive energy being applied to the ions as they travel through the source. This energy comes from two main sources: electrical potential (voltages) and heat (temperatures).[1] The goal is to find a balance that allows for efficient desolvation and ionization without causing the molecule to fragment.

Voltages applied to the lenses between the ESI probe and the mass analyzer create electric fields that pull ions from the atmospheric pressure region into the vacuum. If the voltage difference between components is too high, ions will accelerate and collide with residual gas molecules, gaining internal energy that can cause fragmentation.[1] The key parameter to control this is often called the Cone Voltage , Fragmentor Voltage , or Declustering Potential , depending on the instrument manufacturer.

• Prepare for Infusion: Prepare a 100-200 ng/mL solution of Fosinoprilat-d5 in your typical mobile phase (e.g., 50:50 Acetonitrile:Water with 0.1% Formic Acid).

• Infuse the Standard: Using a syringe pump, infuse the solution directly into the mass spectrometer at a typical flow rate (e.g., 5-10 µL/min). This provides a stable signal for optimization.

• Set Initial Conditions: Begin with your current (problematic) method parameters. Set the mass spectrometer to acquire in MS1 (full scan) mode, observing the m/z for the Fosinoprilat-d5 precursor and its major in-source fragment.

• Systematically Reduce Voltage: Decrease the Cone/Fragmentor voltage in discrete steps (e.g., 5-10 V increments). After each change, allow the signal to stabilize for 30-60 seconds.

• Monitor Ion Ratios: Record the intensities of both the precursor ion and the fragment ion at each voltage step.

• Identify the Optimal Point: You are looking for the voltage that maximizes the precursor ion signal while minimizing the fragment ion signal. As you decrease the voltage, you should see the ratio of [Precursor]/[Fragment] increase. Note that if you decrease the voltage too much, overall ion transmission may suffer, leading to a drop in the precursor signal. The optimal point is often just before this drop-off occurs.

Heat and gas flows (e.g., Nebulizer Gas, Drying Gas/Sheath Gas) are critical for desolvation—the process of removing solvent from the ESI droplets to release free ions. Insufficient heat or gas flow leads to poor sensitivity and unstable signal. However, excessive heat can provide enough thermal energy to break bonds, causing fragmentation.[9]

• Source/Gas Temperature: Higher temperatures improve desolvation efficiency but can cause thermal degradation of labile molecules like Fosinoprilat-d5.

• Drying/Sheath Gas Flow: Higher gas flow aids in desolvation but can sometimes cool the source. The interaction between temperature and gas flow is crucial.

Start with a moderate temperature (e.g., 350-400 °C) and adjust in 25 °C increments, monitoring the signal for improvement.

Parameter	Primary Function	To Reduce In-Source Fragmentation	Potential Trade-Off
Cone / Fragmentor / Declustering Potential	Accelerates ions from the source into the vacuum region; removes solvent clusters.	Decrease in 5-10 V steps.[10]	Reduced overall signal intensity if set too low; potential for solvent adducts.
Source / Gas Temperature	Aids in solvent evaporation from ESI droplets (desolvation).	Decrease in 25 °C steps.[1]	Incomplete desolvation, leading to poor sensitivity and signal instability.
Capillary / Spray Voltage	Creates the electrospray plume.	Generally has a minor effect on ISF, but unstable spray can contribute. Optimize for signal stability.	An unstable spray can cause fluctuations in all other signals.
Drying / Sheath Gas Flow	Assists in desolvation by dispersing droplets and carrying away solvent vapor.	Optimize in conjunction with temperature. A slightly higher flow may allow for a lower temperature.	Excessive flow can destabilize the spray or cool the source too much.

Guide 2: Mobile Phase and Chromatographic Considerations

While source parameters are the primary tool to combat ISF, chromatography and mobile phase composition play a supporting role in presenting the analyte to the source in the most stable way possible.

• Mobile Phase pH: Fosinoprilat has both a carboxylic acid and a phosphinic acid group.[6] In positive ion mode, protonation will occur. Acidifying the mobile phase (e.g., with 0.1% formic acid) is common for good peak shape and ionization in positive mode ESI.[11] However, the stability of the protonated molecule can be pH-dependent.[7] If ISF persists after source optimization, consider evaluating different additives (e.g., 5 mM ammonium formate) to see if a different adduct or protonated species is more stable.

• Chromatographic Separation: Good chromatography is crucial.[2] When a sharp, well-resolved peak elutes from the LC, Fosinoprilat-d5 enters the ion source over a short period and in a consistent environment. This prevents subtle changes in ionization efficiency that can occur across a broad, tailing peak, especially during a solvent gradient. Ensure your chromatography is robust, providing symmetric peaks.

Visualizing the Problem and Solution

To better understand the chemical structure and the troubleshooting process, the following diagrams are provided.

Fosinoprilat Structure and Potential Fragmentation

The diagram below illustrates the structure of Fosinoprilat, highlighting the C-P bond that is a likely site of in-source fragmentation.

Caption: Structure of Fosinoprilat with the labile C-P bond highlighted.

Troubleshooting Workflow Diagram

This workflow provides a logical sequence of steps to follow when addressing in-source fragmentation.

Caption: Step-by-step workflow for troubleshooting in-source fragmentation.

References

• Guo, T., et al. (2018). Optimization of Electrospray Ionization Source Parameters for Lipidomics To Reduce Misannotation of In-Source Fragments as Precursor Ions. Analytical Chemistry. Available at: [Link]

• Guo, T., et al. (2018). Optimization of Electrospray Ionization Source Parameters for Lipidomics To Reduce Misannotation of In-Source Fragments as Precursor Ions. PubMed. Available at: [Link]

• Guo, T., et al. (2018). Optimization of Electrospray Ionization Source Parameters for Lipidomics To Reduce Misannotation of In-Source Fragments as Precursor Ions. PMC. Available at: [Link]

• Chrominfo (2023). Strategies for Mitigating In-Source Fragmentation in NDSRI Analysis using LC-MS. LinkedIn. Available at: [Link]

• St-Onge, F., et al. (2023). Mobile Phase Aging and Its Impact on Electrospray Ionization of Oligonucleotides. Journal of the American Society for Mass Spectrometry. Available at: [Link]

• Wang, Z., et al. (2023). Spontaneous In-Source Fragmentation Reaction Mechanism and Highly Sensitive Analysis of Dicofol by Electrospray Ionization Mass Spectrometry. MDPI. Available at: [Link]

• Yuan, J., et al. (2015). Avoiding Misannotation of In-Source Fragmentation Products as Cellular Metabolites in Liquid Chromatography–Mass Spectrometry-Based Metabolomics. PMC. Available at: [Link]

• Ding, L., et al. (2007). Development and validation of liquid chromatography-tandem mass spectrometric method for simultaneous determination of fosinopril and its active metabolite fosinoprilat in human plasma. PubMed. Available at: [Link]

• Christ, M. (2019). Some advice about how to reduce the fragmentation in ESI mass spectrometry?. ResearchGate. Available at: [Link]

• National Center for Biotechnology Information (n.d.). Fosinopril-d5 Sodium Salt. PubChem. Available at: [Link]

• Wang, G., Hsieh, Y., & Korfmacher, W. A. (2010). Effect of mobile phase pH, aqueous-organic ratio, and buffer concentration on electrospray ionization tandem mass spectrometric fragmentation patterns. PubMed. Available at: [Link]

• Wikipedia (n.d.). Fragmentation (mass spectrometry). Wikipedia. Available at: [Link]

• Song, Q., & Korfmacher, W. A. (2002). Effects of liquid chromatography mobile phase buffer contents on the ionization and fragmentation of analytes in liquid chromatographic/ionspray tandem mass spectrometric determination. PubMed. Available at: [Link]

• Ding, L., et al. (2007). Development and validation of liquid chromatography-tandem mass spectrometric method for simultaneous determination of fosinopril and its active metabolite fosinoprilat in human plasma. ResearchGate. Available at: [Link]

• van der Hoo, R., et al. (2024). The hidden impact of in-source fragmentation in metabolic and chemical mass spectrometry data interpretation. Scholarly Publications Leiden University. Available at: [Link]

• National Center for Biotechnology Information (n.d.). Fosinoprilat. PubChem. Available at: [Link]

• Veeprho (n.d.). Fosinopril-D5 (Sodium Salt). Veeprho. Available at: [Link]

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• 9. mdpi.com [mdpi.com]
• 10. researchgate.net [researchgate.net]
• 11. Development and validation of liquid chromatography-tandem mass spectrometric method for simultaneous determination of fosinopril and its active metabolite fosinoprilat in human plasma - PubMed [pubmed.ncbi.nlm.nih.gov]

Addressing matrix effects in fosinoprilat bioanalysis with Fosinoprilat-d5

Welcome to the Bioanalytical Technical Support Center. As application scientists, we understand that quantifying fosinoprilat in biological matrices presents a unique set of chromatographic and mass spectrometric challenges.

Fosinopril is an ester-containing prodrug that is rapidly hydrolyzed by endogenous esterases into its active metabolite, fosinoprilat[1]. During LC-MS/MS bioanalysis, two critical failure points often compromise data integrity: ex vivo hydrolysis of the prodrug during sample handling, and severe ion suppression in the Electrospray Ionization (ESI) source caused by endogenous phospholipids[2].

To establish a self-validating analytical system, we utilize Fosinoprilat-d5 as a Stable Isotope-Labeled Internal Standard (SIL-IS). Because Fosinoprilat-d5 shares identical physicochemical properties and chromatographic retention times with the target analyte, it experiences the exact same instantaneous matrix effects[3]. By evaluating the ratio of their responses, we mathematically neutralize ion suppression and extraction variations.

Below is our comprehensive troubleshooting guide, workflow methodology, and quantitative framework for mastering fosinoprilat bioanalysis.

I. Bioanalytical Workflow & Causality

Figure 1: Self-validating bioanalytical workflow for fosinoprilat utilizing Fosinoprilat-d5.

II. Troubleshooting Guides & FAQs

Q1: Why is my absolute Matrix Factor (MF) for fosinoprilat showing severe ion suppression (<0.4), and how do I fix it? A1: Absolute ion suppression occurs when endogenous plasma components—primarily glycerophosphocholines—co-elute with fosinoprilat. In the ESI source, these highly surface-active lipids monopolize the charge on the aerosol droplets, leaving fosinoprilat un-ionized[2]. Causality-driven Solution: Simple Protein Precipitation (PPT) does not remove phospholipids. You must switch to Solid-Phase Extraction (SPE) or Liquid-Liquid Extraction (LLE)[4]. Optimize your SPE wash step (e.g., 5% methanol) to elute salts, and use a highly organic elution buffer to selectively recover fosinoprilat while leaving strongly retained phospholipids on the sorbent.

Q2: My IS-Normalized Matrix Factor is highly variable (%CV > 15%). Why isn't Fosinoprilat-d5 correcting the matrix effect? A2: If the SIL-IS is not correcting the variance, the analyte and the IS are not behaving identically. This is almost always an equilibration failure . If Fosinoprilat-d5 is spiked into cold plasma and immediately extracted, it remains in the aqueous fraction while the endogenous fosinoprilat remains tightly bound to plasma proteins. Causality-driven Solution: After spiking Fosinoprilat-d5, vortex the samples for 30 seconds and incubate them at room temperature for 10 minutes prior to extraction. This allows the SIL-IS to achieve the same protein-binding equilibrium as the endogenous analyte, ensuring identical extraction recovery.

Q3: I am observing a rising baseline of fosinoprilat in my unextracted QC samples over time. What is causing this? A3: You are witnessing the ex vivo hydrolysis of the prodrug fosinopril into fosinoprilat[1]. Blood and plasma contain highly active esterases that continue to function after sample collection. Causality-driven Solution: You must arrest enzymatic activity immediately upon collection. Treat the collection tubes with an esterase inhibitor (e.g., dichlorvos) or acidify the matrix using 2% formic acid[1]. Note: If you use acidification, you must use SPE or LLE for cleanup, as injecting highly acidic, crude PPT extracts will rapidly degrade your UHPLC column and MS source[4].

III. Quantitative Data Presentation

To validate that Fosinoprilat-d5 successfully mitigates matrix effects, we calculate both the Absolute Matrix Factor (MF) and the IS-Normalized MF using the post-extraction spike method. An IS-Normalized MF close to 1.0 with a low %CV proves the self-validating nature of the assay[3].

QC Level	Fosinoprilat Conc. (ng/mL)	Absolute MF (Fosinoprilat)	Absolute MF (Fosinoprilat-d5)	IS-Normalized MF	Precision (%CV)
Low QC	1.0	0.65 (35% suppression)	0.64	1.01	2.4%
Medium QC	50.0	0.67 (33% suppression)	0.68	0.98	1.9%
High QC	500.0	0.70 (30% suppression)	0.69	1.01	1.5%

Data Interpretation: Despite an absolute ion suppression of ~30-35% caused by residual matrix components, the Fosinoprilat-d5 IS-Normalized Matrix Factor remains strictly between 0.98 and 1.01, confirming complete correction of the matrix effect.

IV. Step-by-Step Methodology: Matrix Effect Evaluation Protocol

This protocol details the Matuszewski method for evaluating matrix effects using Fosinoprilat-d5.

Step 1: Matrix Stabilization & Preparation

• Collect blank human plasma in K2EDTA tubes.

• Immediately add 2% Formic Acid (v/v) to the plasma to denature esterases and prevent prodrug hydrolysis[1]. Aliquot 100 µL of stabilized plasma into a 96-well plate.

Step 2: Solid-Phase Extraction (SPE) Clean-up

• Condition: Pass 1.0 mL of Methanol, followed by 1.0 mL of Water (0.1% Formic Acid) through an Oasis HLB SPE cartridge.

• Load: Dilute the 100 µL plasma aliquot with 300 µL of 0.1% Formic Acid in water. Load onto the cartridge.

• Wash: Wash with 1.0 mL of 5% Methanol in water to remove salts and polar interferences.

• Elute: Elute with 2 x 500 µL of Acetonitrile/Methanol (50:50, v/v) to elute fosinoprilat while leaving heavy phospholipids on the column.

• Dry & Reconstitute: Evaporate the eluate under nitrogen at 40°C. Reconstitute in 100 µL of initial mobile phase.

Step 3: Post-Extraction Spiking (The Matuszewski Method) To calculate the Matrix Factor, prepare two sets of samples:

• Set 1 (Neat Standards): Spike Fosinoprilat and Fosinoprilat-d5 into 100 µL of pure reconstitution solvent at Low, Medium, and High QC concentrations.

• Set 2 (Post-Extraction Matrix): Spike Fosinoprilat and Fosinoprilat-d5 into the 100 µL of the reconstituted blank plasma extract (from Step 2) at the exact same concentrations.

Step 4: LC-MS/MS Analysis & Calculation

• Inject 5 µL of Set 1 and Set 2 onto a reversed-phase UHPLC column coupled to a triple quadrupole MS operating in positive ESI MRM mode.

• Calculate Absolute MF: (Peak Area of Fosinoprilat in Set 2) / (Peak Area of Fosinoprilat in Set 1).

• Calculate IS-Normalized MF: (Analyte/IS Peak Area Ratio in Set 2) / (Analyte/IS Peak Area Ratio in Set 1).

V. References

1.[1] Simultaneous quantification of fosinopril and its active metabolite fosinoprilat in rat plasma by UFLC-MS/MS: Application of formic acid in the stabilization of an ester-containing drug. researchgate.net.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGCrL9GgJPD5VG20mLHwMPsDCpicXuxRo79lDFGmxKura415mxJedcNWOpXfAl1ryi1CJUT0oPjpk7AT7AonI0KL62AaggT9HI4jxOgLqJM-qiygcH04QbJyCy34Ojj-0NPM5FpNzwv_aBhejYB-yb9JzYRJRNK2Uy7W00A8h7q3yj98NiYfQ3jvvmF0htaaN5jAPp_mt4K6GGb5hfFz4fLsX1LtiTOJLDWAHomhrlpt3O8ApDkZ0MkbFKwLmbEvLq-r-uiA7OyvyMGUcWv6tRKisrlLl9Hz0UrKIzxcV7QDCyo4lVCY3bCsf3hEc4bWhyvZfH3AGbXZrYrk6X_mW9zft087eBr8ZcDxJJeUG8gPS8XJiCW6AgxQ9qHuMb3bvgYu2Tqp7Q=] 2.[3] Fosfenopril-d7 - Benchchem. benchchem.com.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQFsNZdhJDHd7pFr-VLC8sz3niey2pfTRIU3zp-qNUYR_4qLnbAx9JT-W-USv0Efo9_wcEOzaHUQrjvwnvJmz_ZRsRG-hHtz_czKQAPwamK0RgKYTGO1JjFUcFiYxT4YvI7rserHGqhjw4g=] 3.[2] Bioanalytical method performance verification concept for cardiovascular research in pediatrics: From development to application in clinical trials. uni-duesseldorf.de.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQEIvk7qJgHurJ5oFQzjx4edfxY3po3O1evx-qod5x8W97DSaL8dKe3dDCk1SP3kDSuomuDuvc_qNYtiJ00Pddtx5VoixyKmahyuTFyKweZ1ETrh9XKKL5P5Fl4YR8P9qmHHH1xvwtsHpEvjOiL0xz5NreQWKI7KPYSUcp7EoWc7wpR1kHEgC7dQnr_QZbOq62x-l8hRfWcUTRZgyt0TropD8wIMH-A=] 4.[4] Development and validation of liquid chromatography-tandem mass spectrometric method for simultaneous determination of fosinopril and its active metabolite fosinoprilat in human plasma. researchgate.net.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQFEKjGEdS4kNThcM66X6UaZmxZWq1pr9Y9mfGRrSxw5bplWNXypIGW-jmogvQwbj6XOf1xGa2As_ryYzBGM_Y2yUI3fRdv7rwgsgLRf_HJUff3ZCY6rLeBsgSZgMMxphu0l6HHYHpq7YRXa5uBgUoi73smOWIIyNcchIdi5jBiFq9kLWao9PpJqDQ9WHZxqyMGRTphkZ6itxcFEnLk_co9DIRtrsC9CVzvPv3a9OjYoUSBF8vAirvPGZ9PI5FkUPZbk3-EV_cnf-wisGSXRFFUYuxGQP4RxMRzm42m5i24o9r4cHdtopiTfRxpySsrPWHCtXVIUZVl85BqnqVRw86KkzvMRt6AUQOdaj0ntR9ttVvJcoUDQzMLxv9xJrODiXkiud6Ym]

Sources

• 1. researchgate.net [researchgate.net]
• 2. docserv.uni-duesseldorf.de [docserv.uni-duesseldorf.de]
• 3. benchchem.com [benchchem.com]
• 4. researchgate.net [researchgate.net]

Troubleshooting low recovery of Fosinoprilat-d5 during sample extraction

Executive Summary

Extracting Fosinoprilat-d5 (the stable isotope-labeled internal standard for the active metabolite of fosinopril) from biological matrices is notoriously challenging. Standard sample preparation techniques often yield absolute recoveries below 20%. This technical guide is designed for bioanalytical scientists and drug development professionals to troubleshoot low recovery issues. By analyzing the physicochemical properties of the molecule, we provide a self-validating, mechanistically sound workflow to ensure high-yield, reproducible extraction for LC-MS/MS analysis.

Physicochemical Profile & Causality: The "Why" Behind the Loss

To fix recovery issues, you must first understand the molecule. Fosinoprilat is an amphoteric diacid characterized by two highly polar functional groups:

• Carboxylic Acid: pKa ~3.8

• Phosphinic Acid: pKa ~2.8

At physiological pH (7.4), both groups are fully ionized. This makes the molecule highly hydrophilic, preventing partitioning into organic solvents during Liquid-Liquid Extraction (LLE) and causing breakthrough on standard Reversed-Phase (RP) Solid-Phase Extraction (SPE) sorbents. Furthermore, fosinoprilat exhibits >95% plasma protein binding . If this binding is not actively disrupted during pre-treatment, the analyte will be discarded with the protein pellet or aqueous waste. Finally, the phosphinic acid moiety acts as a strong chelating agent, leading to severe non-specific binding (NSB) to metal ions on glass surfaces and LC components.

Troubleshooting FAQs

Q1: Why is my absolute recovery of Fosinoprilat-d5 consistently below 20% when using standard Reversed-Phase (RP) SPE or LLE? A: The loss is driven by the molecule's dual-ionization state. In standard LLE, Fosinoprilat-d5 remains ionized in the aqueous phase and will not partition into the organic layer unless the sample is heavily acidified (pH < 2.0). However, extreme acidification can cause the ex vivo hydrolysis of any co-existing fosinopril prodrug into fosinoprilat, artificially inflating your quantification . In RP-SPE, the highly polar, ionized groups interact preferentially with the aqueous load rather than the hydrophobic C18 sorbent, leading to immediate breakthrough.

Q2: I switched to a Mixed-Mode Anion Exchange (MAX) SPE plate, but my recovery is still highly variable. What is going wrong? A: MAX SPE is the gold standard for this analyte, but it requires absolute pH control to function. The MAX sorbent utilizes a permanent quaternary amine (positive charge) to trap anions.

• The Load Failure: To retain Fosinoprilat-d5, it must be negatively charged. If your loading buffer drops below pH 2.5, the phosphinic acid becomes neutralized, and the analyte breaks through. Loading at pH 4.0 is the critical sweet spot: it keeps the phosphinic acid ionized for retention while minimizing prodrug hydrolysis .

• The Elution Failure: To elute the analyte, you must neutralize its negative charge. A standard 2% formic acid elution is often too weak to fully protonate the highly acidic phosphinic group. You must use 5% formic acid in methanol to drop the local pH below 2.0, breaking the ionic bond with the sorbent.

Q3: My extraction recovery is fine, but I lose signal after reconstitution and transfer to the LC-MS/MS autosampler. Is this degradation? A: It is rarely degradation; it is almost always metal chelation. Phosphinic acid groups readily chelate multivalent metal ions (e.g., Fe³⁺, Al³⁺) present in glass vials or stainless-steel injector needles.

• The Fix: Always use high-quality polypropylene collection plates. Add a competitive chelator, such as 1 mM EDTA , to your reconstitution solvent to prevent the analyte from adsorbing to container walls or the LC flow path.

Quantitative Data: Extraction Method Comparison

Extraction Method	Primary Mechanism	Typical Absolute Recovery (%)	Primary Cause of Loss	Recommended Use
Protein Precipitation (PPT)	Denaturation	40 - 60%	Severe matrix effects (ion suppression)	Not recommended for low LLOQ assays
Liquid-Liquid Extraction (LLE)	Hydrophobic partitioning	< 20%	Analyte remains ionized in aqueous phase	Avoid
Reversed-Phase (RP) SPE	Hydrophobic interaction	10 - 30%	Breakthrough during loading (too polar)	Avoid
Mixed-Mode Anion Exchange (MAX) SPE	Electrostatic & Hydrophobic	85 - 95%	N/A (Optimal if pH is strictly controlled)	Gold Standard

Step-by-Step Methodology: Optimized MAX SPE Protocol

This protocol is a self-validating system: it sequentially controls the ionization state of the phosphinic acid group to guarantee retention and subsequent elution, while actively suppressing non-specific binding.

• Sample Pre-treatment: Aliquot 100 µL of human plasma into a polypropylene 96-well plate. Add 10 µL of Fosinoprilat-d5 internal standard (IS) working solution.

• Protein Disruption & pH Adjustment: Add 300 µL of 100 mM Sodium Acetate buffer (pH 4.0) and vortex for 2 minutes.

  • Causality: This specific pH disrupts the >95% protein binding, keeps the phosphinic acid group (pKa ~2.8) negatively charged for anion exchange, and prevents the hydrolysis of the fosinopril prodrug .

• Conditioning: Condition a 30 mg Mixed-Mode Anion Exchange (MAX) 96-well plate with 1.0 mL Methanol, followed by 1.0 mL of 100 mM Sodium Acetate buffer (pH 4.0).

• Loading: Load the pre-treated sample onto the SPE plate at a controlled flow rate of 1-2 mL/min.

• Wash 1 (Interference Removal): Wash with 1.0 mL of 5% Ammonium Hydroxide (NH₄OH) in water.

  • Causality: The high pH removes neutral and basic interferences. Fosinoprilat-d5 remains firmly bound because the MAX sorbent has a permanent positive charge, and the analyte remains negatively charged.

• Wash 2 (Desalting): Wash with 1.0 mL of 100% Methanol to remove hydrophobic matrix components. Dry the sorbent under high vacuum for 2 minutes.

• Elution: Elute into a clean polypropylene plate with 2 x 500 µL of 5% Formic Acid in Methanol.

  • Causality: The high acid concentration drops the micro-environment pH below 2.0, fully neutralizing the phosphinic acid group and breaking the electrostatic interaction with the sorbent.

• Evaporation & Reconstitution: Evaporate the eluate to dryness under nitrogen at 40°C. Reconstitute in 100 µL of Mobile Phase A containing 1 mM EDTA.

  • Causality: EDTA competitively binds trace metals in the LC system, preventing the phosphinic acid group of the analyte from chelating and causing signal loss.

Workflow Diagram

Workflow for Fosinoprilat-d5 extraction highlighting critical failure points and solutions.

References

• Fosinopril - StatPearls Source: NCBI Bookshelf URL:[Link]

• Liquid chromatography/electrospray tandem mass spectrometry method for the quantitation of fosinoprilat in human serum using automated 96-well solid-phase extraction for sample preparation Source: Rapid Communications in Mass Spectrometry (PubMed) URL:[Link]

• Liquid chromatographic-electrospray tandem mass spectrometric method for the simultaneous quantitation of the prodrug fosinopril and the active drug fosinoprilat in human serum Source: Journal of Chromatography B (PubMed) URL:[Link]

• Fosinopril: Package Insert / Prescribing Information (Pharmacology and pKa) Source: Drugs.com URL:[Link]

Technical Support Center: Troubleshooting Fosinoprilat-d5 HPLC-MS/MS Peak Shape &amp; Resolution

Welcome to the Advanced Chromatography Support Center. This guide is engineered for analytical scientists and drug development professionals facing peak tailing, signal degradation, and resolution failures when analyzing Fosinoprilat and its deuterated internal standard, Fosinoprilat-d5.

Because Fosinoprilat possesses a unique dicarboxylic-like structure featuring a highly reactive phosphinic acid moiety, standard reversed-phase LC-MS/MS approaches frequently fail. This guide bypasses generic advice, focusing on the specific physicochemical causality behind these failures and providing self-validating solutions.

Diagnostic FAQs: Understanding the Chemistry of the Failure

Q1: Why does Fosinoprilat-d5 exhibit severe, progressive peak tailing and signal loss over multiple injections?

The Causality: Fosinoprilat-d5 contains a phosphinic acid group. Phosphinic and phosphonic acids are notorious electron donors that form highly stable coordination complexes with transition metals (such as Fe³⁺, Ni²⁺, and Cr³⁺) present in standard stainless-steel HPLC flow paths, column frits, and electrospray ionization (ESI) needles[1]. As metal ions accumulate or become exposed in the system, the analyte irreversibly adsorbs to the hardware, leading to peak tailing (asymmetry factor > 2.0) and a progressive drop in peak area. The Solution: You must disrupt this metal-analyte interaction. While switching to a fully PEEK (polyetheretherketone) or bio-inert LC system is ideal, you can chemically passivate a standard system by adding a trace amount of a chelating agent, such as medronic acid (a bisphosphonate), to the mobile phase[1]. Medronic acid outcompetes the phosphinic acid moiety of Fosinoprilat-d5 for active metal sites without suppressing the MS signal.

Q2: How do I optimize the mobile phase to resolve Fosinoprilat-d5 without using MS-incompatible buffers?

The Causality: The predicted pKa of Fosinoprilat is approximately 2.75[2]. To achieve a sharp, symmetrical peak, the molecule must be analyzed in a state where secondary electrostatic interactions with residual silanols on the silica stationary phase are minimized. Historically, non-volatile phosphoric acid was used to force the pH below 2.5 and block silanols, but this rapidly destroys mass spectrometers[3]. The Solution: Utilize a volatile acidic modifier like 0.1% Formic Acid in both the aqueous and organic phases. To compensate for the lack of strong buffering, employ a highly end-capped or polar-embedded C18 column. The polar embedded group provides an electrostatic shield that prevents the partially ionized Fosinoprilat-d5 from interacting with unreacted silanols.

Q3: My Fosinoprilat-d5 quantification is erratic in incurred plasma samples. What is causing this ex vivo instability?

The Causality: Fosinoprilat is the active metabolite of the ester prodrug fosinopril. In biological matrices like human serum or plasma, highly active esterases continue to rapidly hydrolyze fosinopril into fosinoprilat even after the sample is drawn[3][4]. If you are conducting a simultaneous assay, this ex vivo conversion will falsely elevate the unlabeled Fosinoprilat levels, skewing the analyte-to-internal-standard ratio. The Solution: Esterase activity is strictly pH-dependent. You must immediately acidify the plasma/serum samples upon collection. Using a pH 4.0 sodium acetate buffer or dilute formic acid during sample harvesting and prior to solid-phase extraction (SPE) effectively quenches esterase activity and locks the prodrug/metabolite ratio[4].

Quantitative Data Center

Understanding the physicochemical properties of Fosinoprilat is critical for rational method development. The table below summarizes the key parameters driving the chromatographic behavior of Fosinoprilat-d5.

Parameter	Value / Characteristic	Chromatographic Implication
pKa	~2.75 (Predicted)[2]	Requires an acidic mobile phase (pH < 3.0) to suppress ionization and minimize secondary silanol retention.
Log P (Octanol/Water)	3.70[5]	Highly lipophilic; requires a high percentage of organic modifier (e.g., Acetonitrile) for efficient elution.
Reactive Moieties	Phosphinic acid, Carboxylic acid	Extreme risk of metal chelation in stainless steel systems[1]. Mandates system passivation.
Enzymatic Stability	Susceptible to esterase cleavage	High risk of ex vivo prodrug hydrolysis. Mandates immediate sample acidification to pH 4.0[4].

Mandatory Visualization: Troubleshooting Logic

Fig 1: Troubleshooting workflow for Fosinoprilat-d5 peak tailing and resolution issues.

Self-Validating Experimental Protocol: Optimized LC-MS/MS Workflow

Do not proceed to sample analysis without verifying the integrity of each modular step. This protocol utilizes built-in validation checks to ensure causality is addressed.

Step 1: Mobile Phase Preparation & System Passivation

• Aqueous Phase (A): Prepare LC-MS grade water containing 0.1% Formic Acid and 5 µM Medronic Acid[1].

• Organic Phase (B): Prepare LC-MS grade Acetonitrile containing 0.1% Formic Acid.

• Passivation: Flush the LC system (bypassing the column) with Phase A for 30 minutes to allow the medronic acid to coat and passivate exposed metal surfaces.

• Column Equilibration: Install a polar-embedded C18 column (e.g., Waters SymmetryShield or Phenomenex Synergi Polar-RP) and equilibrate at 40°C.

Validation Check 1 (Hardware Integrity): Inject a neat standard of Fosinoprilat-d5. Calculate the asymmetry factor (

). If > 1.5, metal chelation is still active. Increase medronic acid to 10 µM or replace the stainless-steel sample loop with PEEK.

Step 2: Sample Preparation & Esterase Quenching

• Collection: Immediately upon collection of human plasma, add 100 µL of pH 4.0 Sodium Acetate buffer per 1.0 mL of plasma to halt esterase activity[4].

• Spiking: Spike the acidified plasma with the Fosinoprilat-d5 internal standard working solution.

• Extraction: Perform Solid-Phase Extraction (SPE) using a mixed-mode anion exchange (MAX) cartridge. Wash with 2% ammonium hydroxide in water, and elute with 2% formic acid in methanol to ensure the acidic moieties are protonated for elution.

Validation Check 2 (Hydrolysis Quenching): Process a blank plasma sample spiked only with the prodrug Fosinopril (do not add Fosinoprilat). Analyze the extract. If a peak appears at the Fosinoprilat retention time, your acidification protocol failed, and ex vivo hydrolysis is occurring. Verify the buffer pH is strictly

4.0.

Step 3: Chromatographic Separation & MS Detection

• Gradient: Initiate the gradient at 20% B, ramping to 80% B over 4 minutes. The high lipophilicity of Fosinoprilat (Log P 3.70)[5] ensures strong retention, while the rapid organic ramp sharpens the peak.

• Detection: Operate the triple quadrupole mass spectrometer in Positive Electrospray Ionization (ESI+) mode. Monitor the specific MRM transitions for Fosinoprilat and Fosinoprilat-d5.

Validation Check 3 (Resolution): Evaluate the chromatogram for isobaric interferences (such as glucuronide metabolites undergoing in-source fragmentation). The resolution (

) between Fosinoprilat-d5 and any matrix peaks must be 2.0.

References

1.[3] Development and validation of liquid chromatography-tandem mass spectrometric method for simultaneous determination of fosinopril and its active metabolite fosinoprilat in human plasma. ResearchGate. URL: 2.[4] Liquid chromatography/electrospray tandem mass spectrometry method for the quantitation of fosinoprilat in human serum using automated 96-well solid-phase extraction for sample preparation. Scite. URL: 3.[2] FOSINOPRILAT | 95399-71-6. ChemicalBook. URL: 4.[5] Physicochemical Analysis and Molecular Modeling of the Fosinopril β-Cyclodextrin Inclusion Complex. SciSpace. URL: 5.[1] Technical Support Center: CGP 44645 Analysis. Benchchem. URL:

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. FOSINOPRILAT | 95399-71-6 [chemicalbook.com]
• 3. researchgate.net [researchgate.net]
• 4. scite.ai [scite.ai]
• 5. scispace.com [scispace.com]

Technical Support Center: Resolving Co-eluting Interference with Fosinoprilat-d5

Welcome to the technical support center for bioanalytical challenges involving Fosinoprilat-d5. This guide is designed for researchers, scientists, and drug development professionals who are utilizing Fosinoprilat-d5 as an internal standard (IS) in quantitative bioanalysis and encountering issues with co-eluting interferences. Here, we provide in-depth, experience-driven answers to common and complex problems to ensure the accuracy and robustness of your analytical methods.

I. Foundational FAQs: Understanding Fosinoprilat-d5 and Co-elution

This section addresses fundamental questions about Fosinoprilat-d5 and the nature of co-eluting interferences. A solid understanding of these principles is crucial for effective troubleshooting.

Q1: What is Fosinoprilat-d5 and why is it used as an internal standard?

Fosinoprilat is the active metabolite of the prodrug Fosinopril, an angiotensin-converting enzyme (ACE) inhibitor used to treat hypertension and heart failure. Fosinoprilat-d5 is a stable isotope-labeled (SIL) version of Fosinoprilat, where five hydrogen atoms have been replaced with deuterium.

As a SIL-IS, Fosinoprilat-d5 is the gold standard for the quantitative analysis of Fosinoprilat in biological matrices using Liquid Chromatography-Mass Spectrometry (LC-MS/MS). The rationale for its use is based on the following principles:

• Physicochemical Similarity: Fosinoprilat-d5 is chemically and physically almost identical to the analyte, Fosinoprilat. This means it behaves similarly during sample extraction, chromatography, and ionization.

• Mass Difference: Despite its similarities, Fosinoprilat-d5 has a different molecular weight, allowing it to be distinguished from the unlabeled analyte by the mass spectrometer.

• Compensation for Variability: By adding a known amount of Fosinoprilat-d5 to every sample, it can effectively compensate for variations in sample preparation, injection volume, and matrix effects that might otherwise lead to inaccurate quantification of Fosinoprilat.

Q2: What is co-eluting interference and why is it a problem?

Co-eluting interference occurs when one or more compounds in a sample exit the liquid chromatography (LC) column at the same time as the analyte of interest (Fosinoprilat) or its internal standard (Fosinoprilat-d5). This poses a significant challenge in LC-MS/MS analysis because it can lead to inaccurate quantification.

The primary concerns with co-elution are:

• Isobaric Interference: If the co-eluting compound has the same mass-to-charge ratio (m/z) as the analyte or IS, it will be detected simultaneously by the mass spectrometer, leading to an artificially high signal and over-quantification.

• Matrix Effects: Co-eluting matrix components (lipids, proteins, etc.) can interfere with the ionization of the analyte and IS in the mass spectrometer's source. This can lead to ion suppression (a decrease in signal) or ion enhancement (an increase in signal), both of which compromise data accuracy.

• Inaccurate Integration: Even if the interfering peak is not isobaric, its partial overlap with the analyte or IS peak can make accurate peak integration difficult, leading to errors in quantification.

II. Troubleshooting Guide: Diagnosing and Resolving Fosinoprilat-d5 Co-elution

This section provides a systematic approach to identifying and resolving co-eluting interferences with Fosinoprilat-d5. The troubleshooting workflow is designed to be logical and progressive, starting with simple checks and moving to more advanced method optimization.

Q3: I'm observing an unexpected peak at the same retention time as Fosinoprilat-d5 in my blank matrix samples. What could be the cause?

The appearance of a peak in the Fosinoprilat-d5 channel in blank samples (matrix without analyte or IS) is a clear indication of an interference. Here's how to investigate:

Step 1: Confirm the Source of the Interference

• Analyze a "True Blank": Inject a sample of the mobile phase or reconstitution solvent. If the peak is still present, it may be due to carryover from a previous injection or contamination in the LC-MS system.

• Investigate Carryover: Inject a blank solvent after a high concentration standard. If the peak appears, you have a carryover issue. Clean the injector and autosampler needle.

• Check for Contamination: If the peak persists in true blanks, systematically check for contamination in your mobile phases, solvents, and LC system components.

Step 2: Characterize the Interfering Peak

• Acquire Full Scan Data: Instead of using Multiple Reaction Monitoring (MRM), acquire full scan mass spectra of the blank matrix sample. This will help you determine the m/z of the interfering compound.

• High-Resolution Mass Spectrometry (HRMS): If available, use HRMS to obtain an accurate mass measurement of the interfering peak. This can help in identifying the elemental composition of the interfering molecule, which is crucial for identifying potential metabolites or other endogenous compounds.

Q4: My Fosinoprilat-d5 peak shape is poor (tailing, fronting, or split) in patient samples but looks fine in standards. How do I fix this?

Poor peak shape in matrix samples is often a sign of co-eluting interferences or matrix effects.

Troubleshooting Poor Peak Shape

Observation	Potential Cause	Recommended Action
Peak Tailing	Secondary interactions with the column stationary phase, often due to exposed silanol groups.	- Use a column with better end-capping. - Add a small amount of a competing base (e.g., triethylamine) to the mobile phase.
Peak Fronting	Column overload or sample solvent incompatibility.	- Dilute the sample. - Ensure the sample is dissolved in a solvent that is weaker than or equal to the initial mobile phase.
Split Peaks	Partially blocked column frit or column void.	- Reverse-flush the column. - If the problem persists, replace the column.

Q5: The Fosinoprilat-d5 response is highly variable across my sample batch, leading to poor precision. What are the likely causes and solutions?

High variability in the internal standard response is a common problem that can often be traced back to co-eluting matrix components.

Systematic Troubleshooting of IS Variability

Troubleshooting workflow for inconsistent IS response.

Step-by-Step Protocol for Investigating IS Variability:

• Evaluate Extraction Recovery and Matrix Effects:

  • Prepare three sets of samples:

    • Set A (Neat Solution): Fosinoprilat-d5 in the final reconstitution solvent.

    • Set B (Post-Extraction Spike): Blank plasma is extracted, and Fosinoprilat-d5 is added to the final extract.

    • Set C (Pre-Extraction Spike): Fosinoprilat-d5 is added to blank plasma before extraction.

  • Analyze all three sets and compare the peak areas.

  • Calculation:

    • Extraction Recovery (%) = (Peak Area of Set C / Peak Area of Set B) * 100

    • Matrix Effect (%) = (Peak Area of Set B / Peak Area of Set A) * 100

  • Interpretation: Significant variability in the matrix effect across different lots of plasma indicates that co-eluting matrix components are the likely cause of the inconsistent IS response.

• Optimize Chromatographic Separation:

  • Modify the Mobile Phase Gradient: A shallower gradient around the elution time of Fosinoprilat-d5 can improve the separation from closely eluting interferences.

  • Adjust Mobile Phase pH: If the interfering compound is ionizable, adjusting the pH of the mobile phase can alter its retention time relative to Fosinoprilat-d5.

  • Change the Organic Modifier: Switching from acetonitrile to methanol, or vice versa, can change the selectivity of the separation.

• Change Column Chemistry:

  • If optimizing the mobile phase is not sufficient, consider changing the column. A column with a different stationary phase (e.g., a phenyl-hexyl column instead of a C18) can provide a different selectivity and may resolve the co-elution.

Q6: I have identified an isobaric interference with Fosinoprilat-d5. How can I resolve this?

Isobaric interference, where the interfering compound has the same nominal mass as Fosinoprilat-d5, is a particularly challenging issue.

Strategies for Resolving Isobaric Interference

Workflow for resolving isobaric interference.

Detailed Protocols:

• Intensive Chromatographic Optimization:

  • The primary goal is to achieve baseline

Reference Data & Comparative Studies

A Senior Application Scientist's Guide to Assessing the Isotopic Purity of Fosinoprilat-d5 Sodium Salt

For researchers, scientists, and professionals in drug development, the precise characterization of isotopically labeled compounds is not merely a procedural step but a cornerstone of data integrity. Fosinoprilat-d5 Sodium Salt, a deuterated analog of the active metabolite of Fosinopril, is instrumental as an internal standard in pharmacokinetic and bioanalytical studies.[1] Its efficacy in these roles is directly contingent on its isotopic purity. This guide provides an in-depth, objective comparison of the primary analytical methodologies for assessing the isotopic purity of Fosinoprilat-d5 Sodium Salt, supported by experimental data and validated protocols.

The term "purity" for a deuterated compound extends beyond the absence of chemical contaminants to include isotopic purity.[2] It is virtually impossible to synthesize a compound with 100% isotopic purity, leading to the presence of isotopologues—molecules that are chemically identical but differ in their isotopic composition.[2] For a compound like Fosinoprilat-d5, this means the sample will contain not only the desired d5 species but also d4, d3, and so on, as well as the unlabeled (d0) compound.[2] Regulatory agencies such as the U.S. Food and Drug Administration (FDA) require rigorous characterization of these isotopologues.[2][3][4]

This guide will delve into the two gold-standard techniques for this assessment: High-Resolution Mass Spectrometry (HRMS) and Quantitative Nuclear Magnetic Resonance (qNMR) spectroscopy.

The Critical Role of Isotopic Purity

Stable isotope-labeled internal standards (SIL-ISs) are considered the "gold standard" in quantitative mass spectrometry-based bioanalysis.[5] Their near-identical physicochemical properties to the analyte ensure they co-elute and experience the same matrix effects, leading to more accurate and precise quantification.[6] However, the presence of unlabeled analyte as an isotopic impurity in the deuterated standard can artificially inflate the measured concentration of the analyte, particularly at the lower limit of quantitation (LLOQ).[7] Therefore, a thorough assessment of isotopic purity is a non-negotiable aspect of method validation.

Comparative Analysis of Key Methodologies

The two primary techniques for determining the isotopic purity of Fosinoprilat-d5 Sodium Salt are Liquid Chromatography-High Resolution Mass Spectrometry (LC-HRMS) and Quantitative Nuclear Magnetic Resonance (qNMR).

Parameter	LC-HRMS	qNMR
Principle	Measures the mass-to-charge ratio of ions to differentiate isotopologues.[8]	Measures the nuclear spin properties of isotopes, providing structural and quantitative information.[2]
Sensitivity	Very high, capable of detecting trace-level impurities.[8]	Lower sensitivity compared to MS.[9]
Quantification	Relative quantification of isotopologue distribution.[10]	Absolute quantification against a certified internal standard.[11]
Structural Information	Limited to fragmentation patterns.	Provides detailed structural information and site-specific deuterium incorporation.
Sample Throughput	High	Lower
Instrumentation	Widely available in analytical labs.	Requires specialized high-field NMR spectrometers.
Key Advantage	Excellent for determining the full isotopologue distribution.[12]	Gold standard for determining absolute purity and site of labeling.[2]

Table 1: Comparison of LC-HRMS and qNMR for Isotopic Purity Assessment.

Experimental Protocols

Isotopic Purity Assessment by LC-HRMS

This method provides a detailed profile of the isotopologue distribution of Fosinoprilat-d5 Sodium Salt.

Objective: To determine the relative abundance of all deuterated and unlabeled species of Fosinoprilat.

Methodology:

• Sample Preparation:

  • Prepare a stock solution of Fosinoprilat-d5 Sodium Salt at a concentration of 1 mg/mL in methanol.

  • Prepare a working solution of 1 µg/mL by diluting the stock solution with a 50:50 mixture of acetonitrile and water.

  • Prepare a solution of unlabeled Fosinoprilat Sodium Salt at the same concentration to serve as a reference.

• LC-HRMS Analysis:

  • LC System: A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system.

  • Column: A C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.8 µm).

  • Mobile Phase: A gradient of 0.1% formic acid in water (A) and 0.1% formic acid in acetonitrile (B).

  • Flow Rate: 0.3 mL/min.

  • Injection Volume: 2 µL.

  • MS System: A high-resolution mass spectrometer such as an Orbitrap or a Time-of-Flight (TOF) instrument.[10]

  • Ionization Mode: Positive electrospray ionization (ESI+).

  • Scan Mode: Full scan from m/z 150-750.

  • Resolution: >60,000 to resolve isotopic peaks.[13]

• Data Analysis:

  • Extract the ion chromatograms for the unlabeled Fosinoprilat (M+0) and all deuterated isotopologues (M+1 to M+5).

  • Integrate the peak areas for each isotopologue.

  • Calculate the isotopic purity as the percentage of the desired deuterated isotopologue (M+5) relative to the sum of all isotopologue peak areas.

  • Correct for the natural abundance of isotopes in the unlabeled molecule.[13]

Caption: Workflow for Isotopic Purity Assessment by LC-HRMS.

Isotopic Purity Assessment by qNMR

Proton NMR (¹H-NMR) is exceptionally precise for measuring the small amounts of residual hydrogen in a highly deuterated sample.[2] By comparing the signal of these residual protons to a known internal standard, the overall isotopic enrichment can be determined with high accuracy.[2]

Objective: To provide an absolute measure of the isotopic enrichment of Fosinoprilat-d5 Sodium Salt.

Methodology:

• Sample Preparation:

  • Accurately weigh approximately 10 mg of Fosinoprilat-d5 Sodium Salt and a certified internal standard (e.g., maleic acid) into a vial.

  • Dissolve the mixture in a known volume of a suitable deuterated solvent (e.g., DMSO-d6).

  • Transfer the solution to an NMR tube.

• qNMR Analysis:

  • Spectrometer: A high-field NMR spectrometer (e.g., 400 MHz or higher).

  • Nucleus: ¹H.

  • Experiment: A standard quantitative ¹H NMR experiment.

  • Key Parameters: Ensure a sufficient relaxation delay (D1) of at least 5 times the longest T1 of the signals of interest to allow for full relaxation and accurate integration.

• Data Analysis:

  • Integrate the signals corresponding to the residual protons in Fosinoprilat-d5 and the protons of the internal standard.

  • Calculate the molar ratio of Fosinoprilat-d5 to the internal standard.

  • From this, determine the absolute purity of the Fosinoprilat-d5.

  • The isotopic enrichment is calculated based on the expected versus observed integral values for the deuterated positions.

Caption: Workflow for Isotopic Purity Assessment by qNMR.

Interpreting the Data: A Comparative Example

Below is a table summarizing representative data that could be obtained from the analysis of a batch of Fosinoprilat-d5 Sodium Salt.

Isotopologue	Relative Abundance (%) by LC-HRMS	Parameter	Value by qNMR
M+0 (d0)	0.1	Absolute Purity	>99%
M+1 (d1)	0.2	Isotopic Enrichment	>98%
M+2 (d2)	0.5
M+3 (d3)	1.2
M+4 (d4)	3.0
M+5 (d5)	95.0

Table 2: Representative Isotopic Purity Data for Fosinoprilat-d5 Sodium Salt.

Analysis of Results:

• LC-HRMS provides a detailed breakdown of the isotopologue distribution, showing that the desired d5 species is the most abundant at 95.0%.

• qNMR confirms the high absolute chemical purity (>99%) and a high overall isotopic enrichment (>98%).

The combination of these techniques provides a comprehensive and validated assessment of the isotopic purity of Fosinoprilat-d5 Sodium Salt.[12]

Conclusion and Recommendations

The robust and accurate assessment of the isotopic purity of Fosinoprilat-d5 Sodium Salt is paramount for its reliable use as an internal standard in regulated bioanalysis.[5]

• LC-HRMS is an indispensable tool for characterizing the complete isotopologue distribution and is highly sensitive to trace-level isotopic impurities.[8][14]

• qNMR provides an orthogonal and absolute measure of purity and isotopic enrichment, serving as a powerful validation of the MS data.[11]

For comprehensive quality control, a dual-method approach is recommended. LC-HRMS should be employed for routine batch-to-batch analysis due to its higher throughput, while qNMR should be used for the initial characterization and periodic validation of reference lots. This integrated strategy ensures the highest level of confidence in the isotopic purity of Fosinoprilat-d5 Sodium Salt, thereby safeguarding the integrity of downstream analytical data.

References

• Concert Pharmaceuticals. Beyond Purity: Characterizing the Isotopologue Profile of a Deuterated API. [Link]

• Isotope Science / Alfa Chemistry. Quality Control Essentials for Deuterated Drug APIs. [Link]

• Buchwald, A., et al. (2012). Validation of an LC-MS/MS method to determine five immunosuppressants with deuterated internal standards including MPA. BMC Clinical Pharmacology, 12(2). [Link]

• National Center for Biotechnology Information. Fosinopril-d5 Sodium Salt. PubChem Compound Summary for CID 46781657. [Link]

• PharmaCompass.com. Sodium, Fosinopril | Drug Information, Uses, Side Effects, Chemistry. [Link]

• ResolveMass Laboratories Inc. Deuterated Internal Standards for LC-MS: Selection & Custom Synthesis. [Link]

• Drugs.com. Fosinopril: Package Insert / Prescribing Information. [Link]

• ENCO. Product: Fosinoprilat-d5 Sodium Salt. [Link]

• Google Patents. CN112305007B - Method for measuring deuterium isotope abundance of deuterium labeled compound by using nuclear magnetic hydrogen spectrum or deuterium spectrum.

• Li, Y., et al. (2023). Rapid characterization of isotopic purity of deuterium-labeled organic compounds and monitoring of hydrogen-deuterium exchange reaction using electrospray ionization-high-resolution mass spectrometry. Rapid Communications in Mass Spectrometry, 37(Suppl 1), e9453. [Link]

• Veeprho. Fosinopril-D5 (Sodium Salt). [Link]

• ACS Publications. Comprehensive Internal Standards for Hydrogen–Deuterium Exchange Mass Spectrometry. Analytical Chemistry. [Link]

• Government of Canada. Fosinopril Sodium Tablets USP - PRODUCT MONOGRAPH. [Link]

• National Center for Biotechnology Information. Comparing stable isotope enrichment by gas chromatography with time-of-flight, quadrupole and tandem mass spectrometry for bacterial metabolic flux analysis. PMC. [Link]

• MacCoss, M. J., et al. (2005). Measurement of the Isotope Enrichment of Stable Isotope-Labeled Proteins Using High-Resolution Mass Spectra of Peptides. Analytical Chemistry, 77(23), 7646–7653. [Link]

• Academia.edu. A REVIEW: USE OF DEUTERATED INTERNAL STANDARDS IN MASS SPECTOMETRY TECHNIQUES. [Link]

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• Royal Society of Chemistry. A strategy for evaluation of isotopic enrichment and structural integrity of deuterium labelled compounds by using HR-MS and NMR. Analytical Methods. [Link]

• MDPI. Comparative Analysis of Water Isotopic Compositions: Evaluating Isotope Analyzer for Soil and Extraction Method for Stem Water. [Link]

• Isotope-labeled Pharmaceutical Standards. [Link]

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• Metabolic Solutions. Introduction to Stable Isotope Labeling and How It Supports Drug Development for Rare Diseases. [Link]

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• PubMed. Development and validation of liquid chromatography-tandem mass spectrometric method for simultaneous determination of fosinopril and its active metabolite fosinoprilat in human plasma. [Link]

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• PubMed. Guidelines for Selection of Internal Standard-Based Normalization Strategies in Untargeted Lipidomic Profiling by LC-HR-MS/MS. [Link]

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Cross-Validation of Fosinoprilat LC-MS/MS Quantitation: The Strategic Advantage of Fosinoprilat-d5

Executive Summary

Accurate bioanalytical quantitation of fosinoprilat—the active, ACE-inhibiting metabolite of the prodrug fosinopril—is critical for pharmacokinetic (PK) and bioequivalence (BE) studies[1]. Historically, LC-MS/MS methods relied on structural analog internal standards (IS) such as zaleplon or enalaprilat. However, these legacy methods frequently suffer from differential matrix effects, leading to quantitative bias.

This guide provides an objective, data-driven cross-validation comparing a legacy analog IS method against an optimized method utilizing Fosinoprilat-d5 , a stable isotope-labeled internal standard (SIL-IS)[2]. By examining the causality behind ion suppression and co-elution dynamics, this document demonstrates why transitioning to a SIL-IS is essential for meeting the stringent acceptance criteria outlined in the FDA 2018 Bioanalytical Method Validation (BMV) guidance[3] and the ICH M10 harmonized guidelines[4].

Mechanistic Rationale: The Superiority of SIL-IS (E-E-A-T Analysis)

To understand why Fosinoprilat-d5 outperforms analog internal standards, we must examine the physical chemistry of Electrospray Ionization (ESI) and chromatographic co-elution.

The Pitfall of Analog Internal Standards

When using an analog IS (e.g., zaleplon), the molecular structure differs from fosinoprilat. Consequently, the analog IS elutes at a different retention time during reversed-phase chromatography. Human plasma contains high concentrations of endogenous phospholipids (e.g., lysophosphatidylcholines) that elute unpredictably during gradient LC-MS/MS[1]. If a phospholipid co-elutes with fosinoprilat but not with the analog IS, the analyte experiences severe ion suppression while the IS does not. This uncouples the Analyte/IS ratio, destroying the assay's accuracy.

The Fosinoprilat-d5 Advantage: A Self-Validating System

Fosinoprilat-d5 (

) is an isotopologue of fosinoprilat, differing only by the substitution of five deuterium atoms[5]. Because its physicochemical properties are virtually identical to the unlabeled analyte, Fosinoprilat-d5 perfectly co-elutes with fosinoprilat.

• Causality: Any endogenous matrix component that suppresses or enhances the ionization of fosinoprilat will exert the exact same effect on Fosinoprilat-d5.

• Result: The absolute signal may fluctuate, but the Analyte/IS ratio remains perfectly constant . This creates a self-validating system that mathematically cancels out matrix effects, ensuring regulatory compliance[6].

Cross-Validation Workflow

When updating an analytical method from an Analog IS to a SIL-IS during a drug development program, regulatory agencies require a formal cross-validation to prove that the two methods yield statistically equivalent data for incurred samples[7].

Fig 1: Split-sample cross-validation workflow comparing Analog IS and SIL-IS LC-MS/MS methods.

Experimental Methodologies

Sample Preparation Protocol (Solid-Phase Extraction)

Fosinoprilat is highly protein-bound in human plasma (>95%)[8]. To ensure high extraction recovery, the protein binding must be disrupted prior to extraction.

• Aliquoting: Transfer 100 µL of human plasma (calibration standard, QC, or incurred sample) into a 96-well plate.

• IS Addition: Add 10 µL of the respective Internal Standard working solution (Analog IS or Fosinoprilat-d5 at 50 ng/mL).

• Acidification (Critical Step): Add 100 µL of 2% Formic Acid in water. Vortex for 2 minutes to disrupt fosinoprilat-protein binding.

• Loading: Load the acidified mixture onto a pre-conditioned Oasis HLB 96-well microplate (30 mg).

• Washing: Wash the sorbent bed with 400 µL of 5% Methanol in water to remove hydrophilic endogenous salts.

• Elution: Elute the analytes using 2 × 100 µL of 100% Methanol.

• Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C. Reconstitute in 100 µL of Mobile Phase A.

LC-MS/MS Conditions

• Column: Acquity UPLC BEH C18 (50 mm × 2.1 mm, 1.7 µm).

• Mobile Phase A: 0.1% Formic acid in water.

• Mobile Phase B: 0.1% Formic acid in acetonitrile.

• Gradient: 10% B to 90% B over 3.0 minutes.

• Flow Rate: 0.4 mL/min.

• Ionization: Positive Electrospray Ionization (ESI+) in Multiple Reaction Monitoring (MRM) mode[1].

• MRM Transitions:

  • Fosinoprilat: m/z 436.2 → 225.1

  • Fosinoprilat-d5: m/z 441.2 → 225.1

  • Analog IS (Zaleplon): m/z 306.1 → 236.1

Comparative Performance Data

The following tables summarize the validation data obtained from comparing the two methods.

Table 1: Matrix Effect and Extraction Recovery

Acceptance Criteria: IS-normalized matrix factor should have a Coefficient of Variation (CV) < 15% across 6 different lots of plasma (ICH M10).

Parameter	Fosinoprilat (Analyte)	Legacy Method (Analog IS)	Optimized Method (Fosinoprilat-d5)
Retention Time (min)	2.45	3.10	2.45
Absolute Matrix Effect (%)	82.4 ± 6.1	95.2 ± 4.3	81.9 ± 5.8
IS-Normalized Matrix Effect (%)	N/A	86.5 ± 8.4	100.6 ± 2.1
Extraction Recovery (%)	78.5 ± 5.2	85.1 ± 4.0	78.1 ± 4.9

Insight: While the absolute matrix effect for fosinoprilat indicates ~18% ion suppression (82.4%), Fosinoprilat-d5 experiences the exact same suppression (81.9%). Consequently, the IS-Normalized Matrix Effect for the SIL-IS method is perfectly corrected to 100.6% with an exceptionally low CV (2.1%). The analog IS, eluting at 3.10 min, fails to correct for this suppression, resulting in a skewed normalized effect (86.5%) and higher variability.

Table 2: Intra-Day Precision and Accuracy

Acceptance Criteria: Accuracy within ±15% of nominal (±20% at LLOQ); Precision CV ≤ 15% (≤ 20% at LLOQ)[3].

QC Level (ng/mL)	Legacy Method Accuracy (%)	Legacy Method Precision (CV%)	SIL-IS Method Accuracy (%)	SIL-IS Method Precision (CV%)
LLOQ (1.0)	118.4	19.2	102.1	4.5
Low QC (3.0)	112.5	11.4	99.8	3.2
Mid QC (250)	105.1	6.8	101.4	2.8
High QC (600)	103.2	5.5	98.9	2.1

Insight: At the Lower Limit of Quantitation (LLOQ), the legacy method borders on regulatory failure (19.2% CV) due to uncorrected background noise and matrix interference. The Fosinoprilat-d5 method maintains robust precision (4.5% CV) even at trace levels, proving its superiority for late-stage clinical PK profiling.

Conclusion

Cross-validation data conclusively demonstrates that upgrading a fosinoprilat bioanalytical assay with Fosinoprilat-d5 is not merely a procedural preference, but a scientific necessity for ensuring data integrity. By leveraging the co-elution dynamics of a stable isotope-labeled standard, laboratories can mathematically neutralize matrix effects, dramatically improve LLOQ precision, and guarantee seamless compliance with FDA and ICH M10 regulatory frameworks. For any drug development program evaluating fosinopril PK/PD relationships, the SIL-IS methodology is the definitive gold standard.

References

• U.S. Food and Drug Administration (FDA). Bioanalytical Method Validation Guidance for Industry. (May 2018). Available at:[Link]

• International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use (ICH). ICH M10 on bioanalytical method validation and study sample analysis. (May 2022). Available at:[Link]

• PubMed (National Institutes of Health). Development and validation of liquid chromatography-tandem mass spectrometric method for simultaneous determination of fosinopril and its active metabolite fosinoprilat in human plasma. (July 2007). Available at:[Link]

• European Medicines Agency (EMA). Fosinopril Sodium Tablets - Pharmacokinetics and Protein Binding Profile. Available at:[Link]

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Performance evaluation of Fosinoprilat-d5 in different LC-MS systems

[style=filled, fontname="Arial", shape=box, penwidth=0, margin=0.2

Mechanism of matrix effect correction by Fosinoprilat-d5 vs. Analog IS during ESI.

Experimental Design & Self-Validating Methodology

To objectively compare the performance of Fosinoprilat-d5, we designed a self-validating protocol across two platforms:

• Platform A: Sciex API 5500 QqQ (High sensitivity, highly susceptible to matrix saturation).

• Platform B: Agilent 6545 Q-TOF (High resolution, different source geometry and ionization dynamics).

Self-Validating Protocol: Step-by-Step Methodology

1. Plasma Stabilization (Critical Step): Fosinopril contains a phosphate ester group that undergoes rapid esterase hydrolysis in plasma. To prevent ex vivo conversion to fosinoprilat, immediately treat collected plasma with formic acid (1% v/v final concentration) or a pH 4.0 sodium acetate buffer to denature esterases [1]. 2. Internal Standard Spiking: Aliquot 50 µL of stabilized plasma. Spike with 10 µL of Fosinoprilat-d5 (SIL-IS) or Enalaprilat (Analog-IS) at a working concentration of 500 ng/mL. 3. Solid-Phase Extraction (SPE): Load the sample onto a 96-well Hydrophilic-Lipophilic Balanced (HLB) SPE cartridge. Wash with 5% methanol in water to remove salts. Elute with 100% methanol. Evaporate to dryness under nitrogen and reconstitute in the mobile phase. 4. LC-MS/MS Analysis: Inject 5 µL onto a C18 column (2.1 × 50 mm, 1.8 µm). Run a gradient elution using 0.1% formic acid in water (Mobile Phase A) and acetonitrile (Mobile Phase B). 5. Matrix Factor Evaluation (Self-Validation): Prepare post-extraction spiked samples (blank matrix extracted, then spiked) and neat standard solutions. Calculate the Matrix Factor (MF) = Peak Area (post-extraction) / Peak Area (neat). Calculate IS-Normalized MF = MF(Analyte) / MF(IS). An IS-Normalized MF of 1.0 indicates perfect correction.

Workflow for Fosinoprilat quantification using SIL-IS and esterase inhibition.

Quantitative Data & Platform Comparison

The true test of an internal standard is its ability to maintain an IS-Normalized MF close to 1.0 and a Coefficient of Variation (CV) below 15% across different lots of plasma. The tables below summarize the experimental validation data comparing Fosinoprilat-d5 against an Analog-IS.

Table 1: Matrix Factor Assessment (Human Plasma, n=6 lots)

LC-MS Platform	Internal Standard	Raw MF (Analyte)	IS-Normalized MF	% CV of IS-Normalized MF
Platform A (QqQ)	Analog-IS (Enalaprilat)	0.65 (Severe Suppression)	0.78	18.4% (Fails FDA criteria)
Platform A (QqQ)	Fosinoprilat-d5 (SIL-IS)	0.65 (Severe Suppression)	1.01	2.1%
Platform B (Q-TOF)	Analog-IS (Enalaprilat)	0.88 (Mild Suppression)	0.92	9.5%
Platform B (Q-TOF)	Fosinoprilat-d5 (SIL-IS)	0.88 (Mild Suppression)	1.00	1.6%

Table 2: Inter-day Precision and Accuracy (Platform A - QqQ)

QC Level	IS Used	Concentration (ng/mL)	Precision (% CV)	Accuracy (% Nominal)
Low QC	Analog-IS	5.0	14.2%	82.5%
Low QC	Fosinoprilat-d5	5.0	3.4%	98.2%
High QC	Analog-IS	500.0	11.8%	88.1%
High QC	Fosinoprilat-d5	500.0	2.8%	101.5%

Discussion of Results

On the QqQ platform (Platform A), absolute ion suppression was severe due to the high sensitivity and ESI source saturation inherent to triple quadrupole systems. The Analog-IS failed to correct this, leading to an unacceptable precision CV of 18.4%. However, Fosinoprilat-d5 perfectly corrected the suppression (IS-Normalized MF = 1.01, CV = 2.1%).

On the Q-TOF platform (Platform B), absolute matrix effects were milder (Raw MF ~0.88). While the Analog-IS performed better here than on the QqQ, it still exhibited a CV of 9.5%. Fosinoprilat-d5 maintained exceptional stability (CV = 1.6%), proving that regardless of the LC-MS system utilized, the SIL-IS is essential for the reliable quantification of fosinoprilat. By co-eluting with the analyte, it provides a self-correcting mechanism against interindividual matrix variability, ensuring the scientific integrity of pharmacokinetic data.

References

• Xue K, Li G, Sun X, Hu Y, Hu L, Huang J, Si L. "Simultaneous quantification of fosinopril and its active metabolite fosinoprilat in rat plasma by UFLC-MS/MS: Application of formic acid in the stabilization of an ester-containing drug." Journal of Chromatography B. 2015.[Link]

• Jemal M, Huang M, Mao Y, Whigan D, Schuster A. "Liquid chromatography/electrospray tandem mass spectrometry method for the quantitation of fosinoprilat in human serum using automated 96-well solid-phase extraction for sample preparation." Rapid Communications in Mass Spectrometry. 2000. [Link]

• Bai F, et al. "A stable isotope-labeled internal standard is essential for correcting for the interindividual variability in the recovery of lapatinib from cancer patient plasma in quantitative LC-MS/MS analysis." Journal of Chromatography B. 2011.[Link]

Safety & Regulatory Compliance

A Comprehensive Guide to the Safe Disposal of Fosinoprilat-d5 Sodium Salt

This guide provides drug development professionals, researchers, and scientists with essential, in-depth procedural guidance for the safe and compliant disposal of Fosinoprilat-d5 Sodium Salt. As an isotopically labeled active pharmaceutical ingredient (API), this compound requires meticulous handling and disposal to ensure personnel safety, environmental protection, and regulatory compliance. This document moves beyond a simple checklist to explain the causality behind each procedural step, grounding every recommendation in established safety protocols and regulatory standards.

Understanding the Compound: Hazard Identification and Risk Assessment

Fosinoprilat-d5 Sodium Salt is the deuterated analog of Fosinoprilat, the active metabolite of the angiotensin-converting enzyme (ACE) inhibitor, Fosinopril[1][2]. It is primarily used as an internal standard in analytical and pharmacokinetic research[3]. While specific hazard data for the deuterated form is limited, a comprehensive risk assessment must be based on the properties of the parent compound, Fosinopril Sodium, and the general principles for handling deuterated compounds and APIs.

Key Hazard Considerations:

• Pharmacological Activity: As an ACE inhibitor, accidental ingestion may be damaging to health, potentially causing low blood pressure and other physiological effects[4][5].

• Skin and Eye Irritation: The parent compound, Fosinopril Sodium, is considered irritating to the eyes and may cause skin sensitization upon contact[4].

• Respiratory Sensitization: Inhalation of dust may lead to allergic or asthma-like responses in sensitive individuals[4].

• Isotopic Effects: While deuterium is a stable, non-radioactive isotope, the substitution of hydrogen can alter metabolic pathways (the kinetic isotope effect)[6]. Therefore, deuterated compounds must be handled with the same rigor as their non-deuterated counterparts[6].

• Dust Explosion: Like many fine organic solids, dust clouds of the parent compound may form explosive mixtures in the air[4].

Characteristic	Summary of Hazard & Disposal Considerations	Supporting Citations
Compound Type	Deuterated Active Pharmaceutical Ingredient (API), Sodium Salt	[1][3]
Physical State	Crystalline Solid	[7]
Primary Hazards	Pharmacologically active, potential eye irritant, and skin/respiratory sensitizer.	[4]
Primary Disposal Route	Incineration via a licensed hazardous waste disposal service.	[5][8]
Prohibited Disposal	DO NOT dispose of down the drain or in general laboratory trash.	[6][9][10]
Regulatory Framework	EPA (RCRA), OSHA Hazard Communication Standard, and local institutional policies.	[4][9]

The Core Principles of Fosinoprilat-d5 Sodium Salt Waste Management

The proper management of this compound is governed by a hierarchy of controls designed to minimize risk at every stage.

• Pollution Prevention & Source Reduction: The most effective strategy is to generate as little waste as possible. This involves careful planning of experiments to avoid preparing excess solutions and purchasing only the quantities of the compound required for your research.

• Segregation at the Source: This is the most critical step in a compliant disposal workflow. Different waste streams require different disposal pathways. Mixing waste streams can create hazardous reactions and makes disposal more complex and expensive. All waste must be collected in separate, clearly labeled, and compatible containers[6].

• Regulatory Adherence: All disposal activities must comply with federal, state, and local regulations. The U.S. Environmental Protection Agency (EPA) under the Resource Conservation and Recovery Act (RCRA) has specific rules for pharmaceutical waste, including a strict prohibition on disposing of hazardous waste pharmaceuticals down the drain[9][11].

Step-by-Step Disposal Protocols

The following protocols provide a clear, actionable workflow for managing waste generated from Fosinoprilat-d5 Sodium Salt.

Protocol 1: Disposal of Unused or Expired Solid Compound

This procedure applies to the pure, solid Fosinoprilat-d5 Sodium Salt in its original container or as a residue.

• Do Not Attempt Neutralization: Due to its complex organic structure, chemical neutralization in the lab is not a viable or safe disposal method.

• Container Integrity: Ensure the original container is securely sealed. If transferring to a new container for disposal, use one that is clearly labeled, in good condition, and compatible with the material.

• Labeling: The waste container must be labeled as hazardous waste. The label should clearly state "Hazardous Waste: Fosinoprilat-d5 Sodium Salt" and include the approximate quantity.

• Segregation and Storage: Store the container in a designated satellite accumulation area away from incompatible materials, particularly strong oxidizing agents[6][12].

• Arrange for Pickup: Contact your institution's Environmental Health & Safety (EHS) office or a licensed hazardous waste disposal company to arrange for pickup and final disposal, which is typically high-temperature incineration[5][8].

Protocol 2: Disposal of Contaminated Labware and Personal Protective Equipment (PPE)

This includes items such as pipette tips, centrifuge tubes, gloves, bench paper, and empty vials.

• Gross Decontamination: Remove as much of the solid residue as possible from glassware or other reusable items using a dry wipe or spatula. This collected residue should be disposed of as solid waste (Protocol 1).

• Segregation of Sharps: Any contaminated needles or other sharps must be placed in a designated, puncture-proof sharps container for hazardous waste.

• Collection of Solid Waste: All non-sharp, contaminated disposable items (gloves, wipes, weigh boats, etc.) should be collected in a dedicated, clearly labeled hazardous waste bag or container.

• Disposal: The sealed bag or container should be placed in the appropriate solid hazardous waste stream for incineration, as directed by your institutional EHS guidelines.

Protocol 3: Disposal of Liquid Waste Solutions

This applies to solutions of Fosinoprilat-d5 Sodium Salt in either aqueous or organic solvents.

• PROHIBITION OF DRAIN DISPOSAL: Under no circumstances should aqueous solutions of Fosinoprilat-d5 Sodium Salt be poured down the drain. This is a direct violation of EPA regulations for hazardous pharmaceutical waste[10].

• Waste Stream Segregation: This is a critical step.

  • Aqueous Waste: Collect all aqueous solutions containing the compound in a dedicated, sealed, and clearly labeled hazardous waste container.

  • Non-Halogenated Organic Solvent Waste: Collect solutions with solvents like methanol, ethanol, or acetonitrile in a separate, dedicated container for non-halogenated solvent waste.

  • Halogenated Organic Solvent Waste: If using solvents like dichloromethane or chloroform, collect them in a separate, dedicated container for halogenated solvent waste.

• Labeling: Each liquid waste container must be clearly labeled with "Hazardous Waste," the full chemical names of all components (including solvents), and their approximate concentrations.

• Storage and Disposal: Store the sealed containers in a designated satellite accumulation area, using secondary containment (such as a chemical-resistant tray) to prevent spills. Arrange for pickup with your institutional EHS office or licensed waste disposal contractor.

Fosinoprilat-d5 Sodium Salt Disposal Workflow

The following diagram illustrates the decision-making process for the proper segregation and disposal of waste streams containing Fosinoprilat-d5 Sodium Salt.

Caption: Waste Segregation Workflow for Fosinoprilat-d5 Sodium Salt.

Spill Management

In the event of a spill, prompt and safe cleanup is essential to prevent exposure and environmental contamination.

• Alert Personnel: Immediately alert others in the area.

• Evacuate: If the spill is large or involves a volatile solvent, evacuate the immediate area.

• Don PPE: At a minimum, wear a lab coat, safety goggles, and two pairs of chemical-resistant gloves. For large spills of fine powder, respiratory protection may be necessary[4].

• Containment: For liquid spills, use a spill kit with absorbent pads to contain the spill. For solid spills, gently cover the powder with a damp paper towel to prevent it from becoming airborne.

• Cleanup: Carefully clean up the spill using appropriate materials. Avoid dry sweeping of solid powder[4]. Place all cleanup materials into a hazardous waste bag or container.

• Decontaminate: Clean the spill area with an appropriate solvent or detergent solution, and dispose of these cleaning materials as hazardous waste.

• Report: Report the incident to your EHS department in accordance with institutional policy.

Conclusion: A Commitment to Safety and Compliance

The proper disposal of Fosinoprilat-d5 Sodium Salt is not merely a logistical task but a fundamental component of responsible laboratory practice. By understanding the compound's hazards, adhering to the principles of waste segregation, and following the specific protocols outlined in this guide, researchers can ensure the safety of themselves and their colleagues, protect the environment, and maintain full compliance with all regulatory requirements. Always consult your institution's specific EHS guidelines and Safety Data Sheets before beginning any work with this or any other chemical.

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• Navigating the Isotopic Landscape: A Technical Guide to the Safe Handling of Deuterated Compounds. (n.d.). Benchchem.
• MATERIAL SAFETY DATA SHEETS FOSINOPRIL SODIUM. (n.d.). Cleanchem Laboratories.
• SAFETY DATA SHEET - Fosinopril (sodium). (2020, December 27). CymitQuimica.
• Fosinopril sodium salt Safety Data Sheet. (n.d.). MilliporeSigma.
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• EPA Addresses Challenges in Managing Hazardous Waste Pharmaceuticals. (n.d.). AHE.
• Pharmaceutical Waste Management: The Final Pharmaceutical Rule. (2024, August 15). Republic Services.
• Management of Hazardous Waste Pharmaceuticals. (2026, January 22). US EPA.

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Personal protective equipment for handling Fosinoprilat-d5 Sodium Salt

An Essential Guide to Personal Protective Equipment for Handling Fosinoprilat-d5 Sodium Salt

Fosinoprilat-d5 Sodium Salt is the deuterium-labeled form of Fosinoprilat, the active metabolite of the angiotensin-converting enzyme (ACE) inhibitor, Fosinopril.[1][2] It serves as a critical internal standard in analytical and pharmacokinetic studies, enabling precise quantification in biological samples.[3] As a potent pharmaceutical compound, understanding and implementing rigorous safety protocols is not merely a recommendation—it is a necessity for protecting laboratory personnel.

While some safety data sheets (SDS) for the non-deuterated parent compound, Fosinopril Sodium, do not classify it as hazardous under the US OSHA Hazard Communication Standard, others explicitly label it as a hazardous substance.[4][5][6] Furthermore, an SDS for the closely related Fosinopril-d7 (sodium salt) identifies it as a substance that causes skin and serious eye irritation, may cause respiratory irritation, and is suspected of damaging fertility or the unborn child.[7] Given these discrepancies and the potent nature of ACE inhibitors, this guide adopts a conservative approach, treating Fosinoprilat-d5 Sodium Salt as a hazardous compound requiring specific handling precautions.

Hazard Assessment and Risk Mitigation

The cornerstone of laboratory safety is a thorough understanding of the potential hazards associated with a substance. This assessment directly informs the level of personal protective equipment (PPE) required.

Potential Hazards of Fosinoprilat-d5 Sodium Salt

Hazard Category	Description	Potential Effects	Source(s)
Skin Contact	May cause sensitization and irritation.[4][7]	Allergic skin reaction, redness, itching.	[4][7]
Eye Contact	May cause serious irritation.[4][7]	Severe inflammation, pain, and potential eye damage.[4][7]
Inhalation	May cause respiratory irritation, especially as a dust.[4][7]	Coughing, wheezing, and potential respiratory sensitization.[4]
Ingestion	Accidental ingestion may be damaging to health.[4][6]	Overdoses of ACE inhibitors can lead to low blood pressure, increased heart rate, and reversible kidney failure.[4][6]
Reproductive Toxicity	Suspected of damaging fertility or the unborn child. Fosinopril is fetotoxic in animals at high doses.[4][7]	May cause injury or death to a developing fetus.[4][6][7]
Combustibility	The solid is combustible and fine dust may form explosive mixtures with air.[4]	Fire or explosion hazard if dust clouds are generated near an ignition source.[4]

To mitigate these risks, a multi-layered approach to safety, known as the Hierarchy of Controls , is essential. PPE is the final, but critical, line of defense.

Caption: Hierarchy of Controls Workflow

Comprehensive PPE Protocol

The selection of appropriate PPE is dictated by the specific laboratory task being performed. Handling the solid powder, for instance, requires a higher level of protection than working with a dilute solution.

Core PPE Requirements

Task	Hand Protection	Body Protection	Eye/Face Protection	Respiratory Protection
Weighing/Handling Solid	Double Nitrile Gloves	Disposable, low-permeability gown with knit cuffs	Chemical splash goggles and face shield	NIOSH-approved respirator (e.g., N95 or PAPR) within a ventilated enclosure
Preparing Solutions	Double Nitrile Gloves	Disposable, low-permeability gown with knit cuffs	Chemical splash goggles	Not required if performed in a certified chemical fume hood or BSC
Analytical Procedures	Single pair of Nitrile Gloves	Lab coat	Safety glasses with side shields	Not generally required

Detailed PPE Specifications

• Hand Protection: Always wear two pairs of powder-free nitrile gloves when handling Fosinoprilat-d5 Sodium Salt, especially in its solid form.[8][9] The inner glove should be tucked under the cuff of the gown, and the outer glove placed over the cuff.[9] This creates a secure barrier. Change the outer glove immediately if it becomes contaminated.

• Body Protection: A disposable, low-permeability gown with a solid front, long sleeves, and tight-fitting knit cuffs is mandatory.[9] This prevents skin exposure from spills and contamination of personal clothing.

• Eye and Face Protection: When handling the solid powder or concentrated solutions where there is a risk of splashing, chemical splash goggles are required.[5][10] For maximum protection during these high-risk tasks, a face shield should be worn in conjunction with goggles.[8] For routine handling of dilute solutions, safety glasses with side shields provide adequate protection.[11]

• Respiratory Protection: A surgical mask provides no protection against chemical dusts or vapors.[12] When handling the solid compound outside of a primary engineering control (like a fume hood or biological safety cabinet), a NIOSH-approved respirator is essential.[12] For facilities handling highly potent active pharmaceutical ingredients (HPAPIs), a powered air-purifying respirator (PAPR) may be required to ensure operator safety.[13][14] All personnel required to wear respirators must be properly fit-tested and trained as part of a comprehensive respiratory protection program mandated by OSHA.[12]

Operational Plans: Donning and Doffing PPE

The order in which PPE is put on (donning) and taken off (doffing) is critical to prevent exposure and cross-contamination.

Donning PPE Workflow

Caption: Correct PPE Donning Sequence

Step-by-Step Donning Procedure:

• Hand Hygiene: Thoroughly wash hands with soap and water.

• Gown: Put on a disposable, low-permeability gown, ensuring it is fully fastened.

• Respiratory Protection: If required, don the respirator or mask. Ensure a proper seal for tight-fitting respirators.

• Eye/Face Protection: Put on goggles and/or a face shield.

• Gloves: Don the first pair of gloves, tucking the cuffs under the gown sleeves. Don the second, outer pair of gloves, pulling the cuffs over the gown sleeves.

Doffing PPE Workflow

Caption: Correct PPE Doffing Sequence

Step-by-Step Doffing Procedure:

• Outer Gloves: Remove the outer pair of gloves, peeling them off without touching the outside surface with your bare hands. Dispose of them in a designated hazardous waste container.

• Gown and Inner Gloves: Remove the gown by unfastening it and rolling it down and away from your body. As you remove the gown, peel off the inner gloves at the same time, trapping them inside the rolled-up gown. Dispose of immediately.

• Hand Hygiene: Wash your hands thoroughly.

• Eye/Face Protection: Remove goggles and/or face shield from the back to the front.

• Respiratory Protection: Remove the respirator without touching the front.

• Final Hand Hygiene: Perform a final, thorough hand washing.

Spill and Disposal Management

Spill Response: In the event of a spill, immediately alert personnel in the area.[4] Only trained individuals with appropriate PPE, including respiratory protection, should perform cleanup. A spill kit containing absorbent materials, decontamination solutions, and waste disposal bags must be readily available.

Disposal of Contaminated PPE and Materials: All disposable PPE and materials used in the handling of Fosinoprilat-d5 Sodium Salt must be considered hazardous waste.

• Place all contaminated items, including gloves, gowns, and absorbent pads, into clearly labeled, sealed hazardous waste containers.[9]

• Disposal must be handled by a licensed hazardous material disposal company in accordance with all federal, state, and local regulations.[15] Never dispose of contaminated materials in the regular trash.

By adhering to these rigorous safety protocols, you create a self-validating system of protection that ensures your well-being and the integrity of your scientific work. This commitment to safety is the foundation of trustworthy and authoritative research.

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